2,4,6-Trichlorophenyl chloroformate

• CAS: 4511-19-7

Core Science & Biosynthesis

Foreword: The Strategic Value of Activated Reagents in Modern Synthesis

An In-depth Technical Guide to the Synthesis and Preparation of 2,4,6-Trichlorophenyl Chloroformate

In the landscape of pharmaceutical and materials science, the efficient and controlled formation of amide, ester, and carbonate linkages is a cornerstone of molecular construction. The pursuit of robust, high-yielding, and safe methodologies has led to the development of numerous "activating" agents. Among these, 2,4,6-trichlorophenyl chloroformate has emerged as a reagent of significant strategic importance. Its solid, crystalline nature offers a marked safety and handling advantage over gaseous phosgene or volatile liquid diphosgene.[1][2] More critically, the electronic properties of the 2,4,6-trichlorophenyl group render it an excellent leaving group, pre-activating the carbonyl for subsequent nucleophilic attack. This guide provides a comprehensive examination of the synthesis, underlying principles, and practical application of this versatile reagent, designed for the discerning researcher in drug development and process chemistry.

Core Principles: Understanding the Reagent's Power

The efficacy of 2,4,6-trichlorophenyl chloroformate stems from the chemical properties of its precursor, 2,4,6-trichlorophenol. The presence of three electron-withdrawing chlorine atoms on the phenyl ring significantly increases the acidity of the phenolic proton and, more importantly, stabilizes the resulting phenoxide anion. This stabilization translates into the 2,4,6-trichlorophenoxide being an exceptional leaving group. Consequently, when this moiety is part of an ester or carbonate, it greatly enhances the electrophilicity of the carbonyl carbon, making it highly susceptible to attack by even weak nucleophiles. This "pre-activation" is the key to its utility in forming stable active esters for applications like peptide synthesis, where controlled reactivity is paramount to avoid side reactions and racemization.[3][4]

The synthesis of the chloroformate itself is a classic example of nucleophilic acyl substitution, where the 2,4,6-trichlorophenoxide acts as the nucleophile attacking a phosgene equivalent.

The Phosgene Family: Choosing the Right Carbonyl Source

The direct synthesis involves the reaction of 2,4,6-trichlorophenol with a carbonyl dichloride source. While phosgene (COCl₂) is the most fundamental reagent, its extreme toxicity and gaseous state present significant handling challenges.[2][5] Modern laboratory practice overwhelmingly favors solid, stable phosgene surrogates.

• Phosgene (COCl₂): A highly toxic gas, requiring specialized equipment and stringent safety protocols.[2][5] Its use is primarily confined to industrial-scale production.

• Diphosgene (Trichloromethyl Chloroformate): A volatile, toxic liquid. While an improvement over gaseous phosgene, it still poses significant inhalation risks.[6]

• Triphosgene (Bis(trichloromethyl) Carbonate - BTC): A stable, white crystalline solid.[1][7] It is the preferred reagent for laboratory-scale synthesis due to its ease of handling and storage.[1][8] One molecule of triphosgene is stoichiometrically equivalent to three molecules of phosgene, and it decomposes in the presence of nucleophiles or catalysts to generate the reactive species in situ.[1]

This guide will focus exclusively on the synthesis utilizing triphosgene, as it represents the current standard for safety and practicality in a research environment.

The Synthetic Pathway: Reaction of 2,4,6-Trichlorophenol with Triphosgene

The core transformation is the reaction between 2,4,6-trichlorophenol and triphosgene in the presence of a base. The base is crucial for deprotonating the phenol to generate the nucleophilic phenoxide ion.

Reaction Mechanism

The reaction proceeds through a nucleophilic attack of the 2,4,6-trichlorophenoxide on an electrophilic carbonyl carbon of triphosgene. This initial attack leads to a cascade that ultimately forms the desired chloroformate product. The stoichiometry is critical: one mole of triphosgene can, in principle, react with three moles of the phenol.

Caption: Reaction mechanism for chloroformate synthesis.

In-Depth Experimental Protocol

This protocol provides a robust method for the laboratory-scale synthesis of 2,4,6-trichlorophenyl chloroformate.

Critical Safety Precautions

• Extreme Toxicity: Triphosgene and its potential decomposition product, phosgene, are fatal if inhaled.[9] All operations must be conducted within a certified, properly functioning chemical fume hood.

• Personal Protective Equipment (PPE): A lab coat, chemical splash goggles, a face shield, and heavy-duty, chemical-resistant gloves (e.g., Viton™ or butyl rubber) are mandatory.[5][8]

• Anhydrous Conditions: The reaction is sensitive to moisture, which can hydrolyze the product and consume the starting material. All glassware must be oven- or flame-dried, and anhydrous solvents must be used.

• Quenching: Prepare a quench solution (e.g., 10% sodium bicarbonate or a dilute ammonia solution) to neutralize any residual phosgene or triphosgene on glassware or in case of a minor spill.

Materials and Reagents

Reagent/Material	Grade	Supplier Example
2,4,6-Trichlorophenol (TCP)	≥98%	Sigma-Aldrich
Triphosgene (BTC)	≥98%	Oakwood Chemical
Dichloromethane (DCM), Anhydrous	DriSolv™ or similar	EMD Millipore
Pyridine, Anhydrous	≥99.8%	Acros Organics
Hexane, ACS Grade	-	Fisher Scientific
Anhydrous Sodium Sulfate	-	VWR

Step-by-Step Methodology

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing dropping funnel, a thermometer, and a nitrogen/argon inlet. Ensure all glassware is thoroughly dried.

• Reagent Preparation: In the flask, dissolve 2,4,6-trichlorophenol (1.0 eq) in anhydrous dichloromethane (approx. 0.2 M concentration).

• Reaction Cooldown: Place the reaction flask in an ice-water bath and cool the solution to 0 °C with gentle stirring.

• Base Addition: Slowly add anhydrous pyridine (1.0 eq) to the cooled solution via the dropping funnel.

• Triphosgene Addition: In a separate, dry flask, prepare a solution of triphosgene (0.34 eq, to provide a slight excess of chloroformylating agent) in anhydrous dichloromethane. Add this solution dropwise to the main reaction flask over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexane:Ethyl Acetate eluent), observing the consumption of the 2,4,6-trichlorophenol spot.

• Workup - Filtration: Upon completion, a precipitate of pyridinium hydrochloride will have formed. Filter the reaction mixture under vacuum to remove the salt, washing the filter cake with a small amount of cold, anhydrous dichloromethane.

• Workup - Solvent Removal: Transfer the filtrate to a rotary evaporator and carefully remove the solvent under reduced pressure at a low temperature (<30 °C) to avoid product degradation.

• Purification: The resulting crude solid or oil is purified by recrystallization. Dissolve the crude product in a minimum amount of hot hexane, then allow it to cool slowly to room temperature and subsequently in an ice bath to induce crystallization.

• Isolation and Drying: Collect the white, crystalline product by vacuum filtration, wash with a small volume of ice-cold hexane, and dry under high vacuum.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Data and Validation

Accurate characterization of the final product is essential for its use in subsequent, often sensitive, synthetic steps.

Product Specifications

Property	Value
Chemical Name	2,4,6-Trichlorophenyl chloroformate
CAS Number	4511-19-7[10]
Molecular Formula	C₇H₂Cl₄O₂
Molecular Weight	259.89 g/mol
Appearance	White to off-white crystalline solid
Melting Point	79-82 °C

Self-Validating Protocols: Characterization

• Infrared (IR) Spectroscopy: The most telling analysis. Look for a strong, characteristic carbonyl (C=O) stretch for the chloroformate group, typically appearing in the range of 1775-1795 cm⁻¹. The absence of a broad -OH stretch (from ~3200-3500 cm⁻¹) confirms the consumption of the starting phenol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect a singlet in the aromatic region (around 7.5-7.8 ppm) corresponding to the two equivalent aromatic protons on the trichlorophenyl ring.

  • ¹³C NMR: Key signals will include the chloroformate carbonyl carbon (around 148-150 ppm) and the aromatic carbons.

• Melting Point: A sharp melting point within the expected range is a strong indicator of high purity.

Conclusion: A Foundational Reagent for Advanced Synthesis

The synthesis of 2,4,6-trichlorophenyl chloroformate via the triphosgene route represents a safe, reliable, and scalable method for producing a highly valuable synthetic intermediate. Its stability, ease of handling, and the activating nature of the trichlorophenoxy leaving group make it a superior choice for the preparation of active esters, carbonates, and carbamates. For researchers in drug discovery and development, mastering the preparation and use of this reagent provides a powerful tool for constructing complex molecular architectures with precision and control.

References

• PrepChem.com. Preparation of triphosgene. Available at: [Link]

• Goh, Y.; T., K. L.; T., C. Y.; K., L. S.; Y., L. F. (2021). A decade review of triphosgene and its applications in organic reactions. PMC. Available at: [Link]

• Wikipedia. Triphosgene. Available at: [Link]

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• Google Patents. CN1125031C - Triphosgene preparing process.
• Google Patents. US5233044A - Active esters for solid phase peptide synthesis.

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• A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. PMC. Available at: [Link]

• El-Faham, A.; Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Available at: [Link]

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• Heidari, M.; Baradarani, M. M. (2006). 4-Chlorophenyl and 2,4,6-tribromophenyl chlorothionoformates: new dealkylating agents for tertiary amines. Arkat USA. Available at: [Link]

• Geldeard, L. J. (2009). Fundamental Studies on 2,4,6- Trichlorophenyl Sulfonate Esters. UCL Discovery. Available at: [Link]

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• Synthonix, Inc. 4525-65-9 | 2,4,6-Trichlorophenyl Formate. Available at: [Link]

• International Labour Organization & World Health Organization. ICSC 1122 - 2,4,6-TRICHLOROPHENOL. Available at: [Link]

• Google Patents. CN104311396A - Synthetic method of 2,4,6-trichlorophenol.

• Government of Canada. Fact sheet: 2,4,6-trichlorophenol. Available at: [Link]

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Technical Guide: Safety and Handling of 2,4,6-Trichlorophenyl Chloroformate

Executive Summary

2,4,6-Trichlorophenyl chloroformate (TCPC) is a potent electrophilic acylating agent widely used as a solid-state alternative to phosgene or liquid chloroformates in peptide synthesis and heterocycle formation. While its solid form (mp ~75°C) significantly reduces vapor pressure hazards compared to methyl or ethyl chloroformate, it introduces distinct risks related to dust inhalation, static-induced dispersion, and delayed hydrolysis kinetics.

This guide defines the operational envelope for TCPC, moving beyond basic SDS data to provide field-proven protocols for researchers. The core safety philosophy relies on moisture exclusion to prevent corrosive HCl generation and controlled quenching to manage the exothermic hydrolysis of residues.

Part 1: Chemical Profile & Reactivity

TCPC derives its utility from the electron-withdrawing nature of the 2,4,6-trichlorophenol leaving group. This makes the carbonyl carbon highly electrophilic, facilitating rapid reaction with nucleophiles (amines, alcohols) under mild conditions.

Table 1: Physicochemical Properties & Risk Indicators

Property	Value	Operational Implication
CAS Number	4511-19-7	Verification key for inventory tracking.
Physical State	White Crystalline Solid	Dust Hazard: Requires powder containment; less volatile than liquid chloroformates.
Melting Point	74–76 °C	Thermal Sensitivity: Avoid heating near MP in closed systems without venting.
Hydrolysis Byproducts	HCl (gas) + 2,4,6-Trichlorophenol	Corrosivity: Off-gassing requires acid scrubbing. Toxicity: Phenol byproduct is a persistent environmental toxin.
Flash Point	>100 °C	Combustible but not highly flammable.

Mechanism of Decomposition

Understanding the degradation pathway is essential for safety. TCPC is moisture-sensitive.[1][2] Upon contact with water (ambient humidity or aqueous quench), it undergoes irreversible hydrolysis.

Figure 1: Hydrolysis pathway of TCPC. Note that for every mole of TCPC hydrolyzed, one mole of HCl gas and one mole of CO₂ are generated, creating a simultaneous toxicity and pressure hazard.

Part 2: Hazard Identification & Toxicology[2][3][4][5]

Inhalation Toxicity (Dust vs. Vapor)

Unlike liquid chloroformates where vapor pressure is the primary driver, TCPC poses a dust inhalation hazard . The solid particles are lachrymatory and corrosive to mucous membranes.

• Acute Effect: Immediate burning sensation in the nasopharynx and eyes.

• Delayed Effect: Pulmonary edema is possible if significant dust is inhaled, similar to phosgene exposure mechanisms.[3]

The "Hidden" Phenol Hazard

The leaving group, 2,4,6-trichlorophenol , is a chlorophenol with significant toxicity and environmental persistence.

• Skin Absorption: The phenol byproduct can penetrate skin, leading to systemic toxicity.

• Odor Threshold: The "medicinal" smell of the phenol often lingers after the acrid smell of HCl dissipates, serving as a marker for contamination.

Part 3: Engineering Controls & PPE[7]

Engineering Controls[5][8][9]

• Primary Containment: All weighing and transfer operations must occur inside a certified Chemical Fume Hood .

• Static Control: Use an ionizing bar or antistatic gun during weighing. Chlorinated solids are prone to static charge, causing "jumping" of powder which leads to hood contamination.

• Venting: Reactions heated above 50°C must be vented through a scrubber (e.g., dilute NaOH trap) to neutralize evolved HCl.

Personal Protective Equipment (PPE)[4][5]

• Respiratory: If working outside a hood (emergency only), a full-face respirator with Acid Gas/Organic Vapor (AG/OV) cartridges and P100 pre-filters is required.

• Hands: Double gloving is mandatory.

  • Inner: Nitrile (4 mil).[4]

  • Outer: Nitrile (4-8 mil) or Laminate (Silver Shield) for prolonged handling.

  • Rationale: Chloroformates can permeate thin nitrile; the outer glove provides a sacrificial layer against solid dust.

Part 4: Operational Protocols

Protocol A: Safe Weighing and Transfer

Context: Avoiding dust generation and moisture contamination.

• Preparation: Pre-dry all glassware. TCPC reacts violently with water; even surface moisture on a flask can trigger HCl release.

• Weighing:

  • Tare a dry screw-top vial or a weighing boat inside the fume hood.

  • Transfer TCPC using a clean spatula. Do not pour from the stock bottle.

  • Critical Step: If the solid is caked, do not chip at it aggressively. This generates fine particulate dust. Gently break clumps with a glass rod.

• Transfer: Use a solid-addition funnel or a "tipping tube" (Schlenk ware) to add the solid to the reaction vessel. Avoid using paper funnels where crystals can stick and later fall onto the benchtop.

Protocol B: Reaction Setup (The "Self-Validating" System)

Context: Monitoring reaction progress and safety simultaneously.

• Solvent Selection: Use anhydrous solvents (DCM, THF, Toluene).

• Base Trap: Connect the reaction vessel outlet to an oil bubbler, then to a scrub solution (10% NaOH).

  • Validation: Gas evolution (bubbles) indicates reaction progress (if HCl is a byproduct) or decomposition (if moisture entered).

• Temperature: Start additions at 0°C. Although TCPC is less reactive than liquid chloroformates, the exotherm upon amine addition can be sharp.

Figure 2: Decision workflow for TCPC reaction initiation.

Part 5: Emergency Response & Decontamination

Spill Cleanup (Solid)[10]

• Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[2][5]

• PPE Up: Don full PPE including double gloves and respiratory protection if outside the hood.

• Cover: Gently cover the spill with dry lime (calcium oxide) or sodium carbonate . This neutralizes potential acidity without adding water immediately.

• Collect: Scoop the powder/lime mixture into a container.

• Quench: In a fume hood, slowly add the collected material to a large volume of ice-cold 5% NaOH solution.

Quenching Reactions (The "Kill" Step)

Never add water directly to a concentrated TCPC reaction mixture. The hydrolysis is exothermic and generates gas (CO₂/HCl) rapidly, potentially over-pressurizing the vessel.

Standard Quench Protocol:

• Cool: Cool the reaction mixture to <5°C.

• Primary Quench: Add a solution of 10% aqueous Sodium Carbonate (Na₂CO₃) dropwise.

  • Why Carbonate? It neutralizes the HCl immediately.

  • Why not Hydroxide? Strong bases like NaOH can cause rapid, runaway hydrolysis at the interface. Carbonate is gentler.

• Phase Separation: The organic layer will contain the product; the aqueous layer will contain the trichlorophenol salt.

• Disposal: The aqueous waste must be labeled as "Halogenated Organic/Phenolic Waste" . Do not mix with standard acid waste due to the phenol content.

References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 79069, 2,4,6-Trichlorophenyl chloroformate. PubChem.[6] [Link]

• Konishi, H., et al. (2014).[7] Pd-Catalyzed External-CO-Free Carbonylation: Preparation of 2,4,6-Trichlorophenyl 3,4-Dihydronaphthalene-2-Carboxylate. Organic Syntheses, 91, 39-51. [Link]

• UCLA Chemistry & Biochemistry. (2016). Standard Operating Procedure: Chloroformates. UCLA EHS. [Link] (General chloroformate handling principles applied to solid analogs).

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• 7. Formic acid 2,4,6-trichlorophenyl ester - Enamine [enamine.net]

An In-Depth Technical Guide to 2,4,6-Trichlorophenyl Chloroformate (CAS No. 4511-19-7)

A Senior Application Scientist's Perspective on a Versatile Reagent in Modern Organic Synthesis and Drug Discovery

Introduction: Unveiling a Highly Reactive and Strategic Synthetic Tool

2,4,6-Trichlorophenyl chloroformate, bearing the CAS number 4511-19-7, is a formidable yet strategic reagent in the arsenal of the modern synthetic chemist. At first glance, its structure suggests a simple acid chloride, but a deeper understanding reveals a molecule engineered for high reactivity and specific applications, particularly in the realms of drug development and complex molecule synthesis. The strategic placement of three chlorine atoms on the phenyl ring significantly influences the electronic properties of the molecule, rendering the chloroformate group exceptionally electrophilic and the 2,4,6-trichlorophenoxy moiety an excellent leaving group.

This guide provides an in-depth technical overview of 2,4,6-trichlorophenyl chloroformate, moving beyond a simple recitation of facts to offer insights into its synthesis, reactivity, and practical applications. We will explore the causality behind its utility, providing field-proven perspectives for researchers, scientists, and drug development professionals.

Physicochemical Properties: A Tabulated Overview

A thorough understanding of a reagent's physical and chemical properties is paramount for its safe and effective use in the laboratory. The following table summarizes the key physicochemical data for 2,4,6-trichlorophenyl chloroformate.

Property	Value	Reference(s)
CAS Number	4511-19-7	[1]
Molecular Formula	C₇H₂Cl₄O₂	[1]
Molecular Weight	259.90 g/mol	[1]
Appearance	Corrosive Liquid	[1]
Boiling Point	Decomposes upon heating	[1]
Melting Point	Not available
Density	Not available
Solubility	Reacts with water
InChI	InChI=1S/C7H2Cl4O2/c8-3-1-5(10)6(2-4(3)9)13-7(11)12/h1-2H
SMILES	C1=C(C(=C(C=C1Cl)Cl)OC(=O)Cl)Cl

Synthesis of 2,4,6-Trichlorophenyl Chloroformate: A Protocol Grounded in Established Chemistry

While a specific, detailed protocol for the synthesis of 2,4,6-trichlorophenyl chloroformate is not extensively documented in peer-reviewed literature, its preparation can be reliably achieved by adapting established methods for the synthesis of aryl chloroformates from the corresponding phenols. The reaction of 2,4,6-trichlorophenol with a phosgene equivalent, such as triphosgene (bis(trichloromethyl) carbonate), is the most logical and practical approach in a laboratory setting. Triphosgene is a safer, solid alternative to gaseous phosgene.[2][3]

The following protocol is a self-validating system based on well-established procedures for the synthesis of chloroformates.[4][5]

Experimental Protocol: Synthesis from 2,4,6-Trichlorophenol and Triphosgene

Materials:

• 2,4,6-Trichlorophenol

• Triphosgene (BTC)

• Anhydrous Dichloromethane (DCM)

• Pyridine (anhydrous)

• Anhydrous Sodium Sulfate

• Saturated Sodium Bicarbonate Solution

• Brine

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 2,4,6-trichlorophenol (1.0 eq) in anhydrous dichloromethane under a nitrogen atmosphere.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Base: Slowly add anhydrous pyridine (1.1 eq) to the cooled solution via the dropping funnel.

• Preparation of Triphosgene Solution: In a separate dry flask, dissolve triphosgene (0.35 eq) in anhydrous dichloromethane.

• Addition of Triphosgene: Add the triphosgene solution dropwise to the reaction mixture at 0 °C over a period of 30-60 minutes. Maintain the temperature below 5 °C during the addition.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of water. Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude 2,4,6-trichlorophenyl chloroformate.

• Purification: The crude product can be purified by vacuum distillation, although caution is advised as the compound may be thermally labile.

Caption: General reaction mechanism with nucleophiles.

The 2,4,6-Trichlorophenoxy Group as a Superior Leaving Group

The stability of the leaving group is a critical factor in determining the rate of a nucleophilic acyl substitution reaction. The 2,4,6-trichlorophenoxide anion is a particularly stable leaving group due to the inductive electron-withdrawing effect of the three chlorine atoms, which disperses the negative charge. This enhanced stability makes reactions involving 2,4,6-trichlorophenyl chloroformate often faster and more efficient compared to those with other aryl or alkyl chloroformates.

Applications in Drug Development and Medicinal Chemistry

The unique reactivity profile of 2,4,6-trichlorophenyl chloroformate makes it a valuable tool in drug discovery and development.

Synthesis of Carbamate-Containing Bioactive Molecules

The carbamate functional group is a common motif in many pharmaceuticals, where it can act as a bioisostere for amide bonds, improve metabolic stability, or serve as a key pharmacophore. [6]2,4,6-Trichlorophenyl chloroformate provides an efficient means of introducing this functionality into complex molecules during the synthesis of active pharmaceutical ingredients (APIs). [7]

As a Derivatization Reagent

In medicinal chemistry, the derivatization of lead compounds is a crucial step in optimizing their pharmacological properties. 2,4,6-Trichlorophenyl chloroformate can be used as a derivatizing agent to introduce the 2,4,6-trichlorophenoxycarbonyl group, which can modulate the lipophilicity, solubility, and metabolic stability of a drug candidate.

Role in Prodrug Design

The 2,4,6-trichlorophenoxycarbonyl group can also be employed in the design of prodrugs. A prodrug is an inactive or less active derivative of a drug molecule that is converted to the active form in the body. The linkage of a drug to a promoiety via a carbamate bond can improve its pharmacokinetic properties, such as absorption and distribution. The 2,4,6-trichlorophenyl ester can be a precursor to such carbamates.

Safety and Handling: A Corrosive and Reactive Compound

2,4,6-Trichlorophenyl chloroformate is a corrosive and moisture-sensitive compound that must be handled with appropriate safety precautions. [1]It is toxic by inhalation and can cause severe skin and eye burns.

Personal Protective Equipment (PPE):

• Wear chemical-resistant gloves, a lab coat, and splash goggles.

• Work in a well-ventilated fume hood.

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from moisture and incompatible materials such as strong bases and oxidizing agents.

Spill and Disposal:

• In case of a spill, absorb with an inert material and dispose of as hazardous waste.

• Dispose of in accordance with local, state, and federal regulations.

Analytical Characterization: Spectroscopic Signature

The identity and purity of 2,4,6-trichlorophenyl chloroformate can be confirmed using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be simple, showing a singlet for the two aromatic protons in the region of 7.5-7.8 ppm.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons and the carbonyl carbon. The carbonyl carbon is expected to resonate in the downfield region, typically around 150-160 ppm. The aromatic carbons will appear in the 120-150 ppm range, with the carbon atoms attached to chlorine showing characteristic shifts.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by a strong absorption band corresponding to the carbonyl (C=O) stretching vibration. For aryl chloroformates, this band typically appears at a high frequency, in the range of 1785-1760 cm⁻¹. [5]The presence of electron-withdrawing chlorine atoms on the phenyl ring may shift this absorption to an even higher wavenumber.

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak (M⁺) at m/z corresponding to the molecular weight of the compound. The isotopic pattern of the molecular ion will be characteristic of a molecule containing four chlorine atoms. Fragmentation patterns will likely involve the loss of the chlorine atom from the chloroformyl group, as well as cleavage of the ester linkage.

Conclusion: A Powerful Reagent for Targeted Synthesis

2,4,6-Trichlorophenyl chloroformate is a highly reactive and versatile reagent with significant applications in organic synthesis, particularly in the pharmaceutical industry. Its enhanced electrophilicity and the excellent leaving group ability of the 2,4,6-trichlorophenoxide anion make it a superior choice for the synthesis of carbamates, carbonates, and other carbonyl derivatives. A thorough understanding of its properties, synthesis, and reactivity, coupled with strict adherence to safety protocols, will enable researchers and drug development professionals to effectively harness the power of this strategic synthetic tool.

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• PHENYL CHLOROFORMATE; EI-B; MS. MassBank. Available at: [Link]

• 13C | chloroform-d | NMR Chemical Shifts. NMRS.io. Available at: [Link]

• Protective Groups. Organic Chemistry Portal. Available at: [Link]

• Protecting groups in organic synthesis. Available at: [Link]

• Phenyl chloroformate. NIST WebBook. Available at: [Link]

• A Guide to 13C NMR Chemical Shift Values. Compound Interest. Available at: [Link]

• 1 - IR - spectroscopy. Available at: [Link]

• IR Spectroscopy Tutorial: Esters. Available at: [Link]

• Protecting Groups. Available at: [Link]

• Protecting Groups. Organic Synthesis. Available at: [Link]

• 13C Chemical Shift Table. Available at: [Link]

• Telvekar, V. N. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Medicinal Chemistry Letters, 6(3), 247-251. Available at: [Link]

• 5.6: 13C-NMR Spectroscopy. Chemistry LibreTexts. Available at: [Link]

• Yang, J., et al. (2007). Facile and Selective Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride with Triphosgene. Asian Journal of Chemistry, 19(6), 4835. Available at: [Link]

• Kumar, S., & Singh, R. (2018). Synthesis and characterization of carbamates derivatives from 4-amino-1,2,4-triazole. Journal of Chemical and Pharmaceutical Research, 10(4), 1-6. Available at: [Link]

• Konishi, H., Ueda, T., Manabe, K., Ciesielski, J., & Carreira, E. M. (2020). Pd-Catalyzed External-CO-Free Carbonylation: Preparation of 2,4,6-Trichlorophenyl 3,4-Dihydronaphthalene-2-Carboxylate. Organic Syntheses, 97, 125-138. Available at: [Link]

• Tulla-Puche, J., & Albericio, F. (2010). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Current medicinal chemistry, 17(16), 1648-1675. Available at: [Link]

• Telvekar, V. N. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Medicinal Chemistry Letters, 6(3), 247-251. Available at: [Link]

• de Oliveira, R. B., & de Albuquerque, S. (2019). Carbamates: Are they “Good” or “Bad Guys”?. Revista Virtual de Química, 11(4), 1184-1205. Available at: [Link]

• Colombe, J. R., et al. (2015). Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. Organic letters, 17(14), 3534-3537. Available at: [Link]

• Rhenium-Catalyzed C-H Aminocarbonylation of Azobenzenes with Isocyanates - Supporting Information. Available at: [Link]

• Guo, X., et al. (2011). Green and Practical Synthesis of Carbamates from Ureas and Organic Carbonates. Synthetic Communications, 41(8), 1102-1108. Available at: [Link]

• WO2001004115A2 - Novel process for synthesis of heteroaryl-substituted urea compounds. Google Patents.

• Tsuda, A., et al. (2022). Photo-on-Demand Synthesis of Chloroformates and Vilsmeier Reagents with Chloroform. Kobe University. Available at: [Link]

• Colombe, J. R., et al. (2015). Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. DSpace@MIT. Available at: [Link]

• Ghorbani‐Vaghei, R., & Veisi, H. (2009). N, N′‐Dichloro Bis (2, 4, 6‐Trichlorophenyl) Urea (CC‐2): An Efficient Reagent for Synthesis of Dialkyl Chlorophosphates. Phosphorus, Sulfur, and Silicon and the Related Elements, 184(11), 2952-2957. Available at: [Link]

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• 2. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Application of Triphosgene in Organic Synthesis [en.highfine.com]
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• 7. Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility and Solvent Compatibility of 2,4,6-Trichlorophenyl Chloroformate

Executive Summary

2,4,6-Trichlorophenyl chloroformate is a potent electrophilic acylating agent, widely utilized in the activation of carboxylic acids for peptide synthesis and the formation of activated esters. Its utility is defined by the "Goldilocks" reactivity of the 2,4,6-trichlorophenol leaving group—sufficiently electron-withdrawing to activate the carbonyl, yet sterically bulky enough to suppress unwanted side reactions.

However, the compound’s efficacy is strictly limited by its hydrolytic instability. Solvent selection is not merely about dissolution; it is about arresting decomposition. This guide provides a technical analysis of solubility profiles, distinguishing between thermodynamically good solvents and kinetically stable environments.

Physicochemical Profile & Critical Parameters[1][2][3]

Before handling, researchers must internalize the physical state and sensitivity of the material.

Property	Value / Description	Implication for Handling
Physical State	Crystalline Solid	Must be dissolved for homogeneous reaction kinetics.
Melting Point	~110–112 °C (Isomer dependent)	Do not heat to melt for transfer; use gravimetric transfer of solids.
Hydrolytic Stability	Low ( < 10 min in wet solvent)	Requires strictly anhydrous solvents (<50 ppm H₂O).[1]
Reactivity	Electrophilic Acyl Chloride	Incompatible with nucleophilic solvents (alcohols, amines).

Solubility Landscape: The Solvent Matrix

The following classification synthesizes solubility data with stability observations.

Recommended Solvents (Inert & Soluble)

These solvents are the industry standard for handling 2,4,6-trichlorophenyl chloroformate.

• Dichloromethane (DCM): The Gold Standard.

  • Why: Excellent solubility due to moderate polarity; low boiling point allows easy removal; does not coordinate strongly with the acyl chloride.

  • Caveat: Commercial DCM often contains stabilizers (ethanol or amylene).[1] Ethanol-stabilized DCM must be avoided as it will slowly react to form the ethyl carbonate. Use Amylene-stabilized or freshly distilled DCM.

• Tetrahydrofuran (THF): The Polar Alternative.

  • Why: Dissolves the compound readily; useful when reaction partners (e.g., specific amino acids) are insoluble in DCM.

  • Caveat: THF is hygroscopic.[1] Peroxides in uninhibited THF can accelerate degradation.[1] Must be distilled from Na/Benzophenone or dried over molecular sieves (3Å or 4Å).[1]

• Toluene: The Thermally Stable Choice.

  • Why: Non-polar, high boiling point allowing for elevated reaction temperatures if activation energy barriers are high.

  • Caveat: Lower solubility at room temperature compared to DCM; may require gentle warming.[1]

Solvents to Avoid (The "Forbidden" List)

Using these solvents will result in immediate decomposition or side reactions.

• Alcohols (MeOH, EtOH, IPA): Immediate alcoholysis yields the alkyl-2,4,6-trichlorophenyl carbonate, destroying the reagent.

• Dimethylformamide (DMF) & Dimethyl Sulfoxide (DMSO):

  • The Trap: While they dissolve the compound well, they are nucleophilic oxygen donors.

  • Mechanism: DMF can react with acyl chlorides to form Vilsmeier-Haack type intermediates (iminium salts), leading to formylation side products rather than the desired acylation. DMSO facilitates oxidation and hydrolysis.[1]

  • Exception: If a polar aprotic solvent is strictly required, N-Methyl-2-pyrrolidone (NMP) is marginally more stable than DMF but still risky for long durations.

Stability & Reactivity Mechanisms[2]

Understanding the decomposition pathways allows for better troubleshooting. The primary failure mode is hydrolysis, driven by trace moisture in the solvent.

Decomposition Pathway

When exposed to water, the chloroformate decarboxylates to release corrosive HCl and the phenol byproduct.[2]

Figure 1: Hydrolytic decomposition pathway. The generation of HCl further catalyzes the breakdown, creating an autocatalytic cycle.

Solvent Selection Decision Tree

Figure 2: Logical flow for selecting the optimal solvent based on reaction parameters.

Experimental Protocols

Protocol A: Preparation of a Self-Validating Stock Solution

Objective: Prepare a 0.5 M solution in DCM with integrated quality control.

Materials:

• 2,4,6-Trichlorophenyl chloroformate (Solid).

• Dichloromethane (Anhydrous, stored over 4Å Molecular Sieves).

• Schlenk flask or nitrogen-purged vial.[1]

Step-by-Step:

• Glassware Prep: Flame-dry a 25 mL Schlenk flask under vacuum; backfill with dry Nitrogen/Argon.

• Gravimetric Addition: Weigh 3.25 g (approx. 12.5 mmol) of the chloroformate rapidly into the flask. Note: Minimize air exposure to <30 seconds.

• Solvent Addition: Syringe in 25 mL of anhydrous DCM.

• Dissolution: Swirl gently. The solid should dissolve instantly producing a clear, colorless solution.

• Validation (The "Senior Scientist" Check):

  • Take a 50 µL aliquot.

  • Dilute in 600 µL dry CDCl₃.

  • Run a quick ¹H NMR.[1]

  • Check: Look for the singlet of the 2,4,6-trichlorophenol byproduct (typically ~7.4 ppm, distinct from the chloroformate aromatic signals). If the phenol integration is >2%, the solvent was wet or the reagent has degraded.

Protocol B: Solvent Suitability Test

Objective: Determine if a non-standard solvent (e.g., acetonitrile) is compatible.

• Dissolve 10 mg of reagent in 1 mL of the test solvent.

• Let stand for 1 hour at room temperature.

• Spot on TLC plate (Silica gel).[1]

• Elute with 20% EtOAc/Hexanes.

• Observation: The chloroformate typically runs higher (less polar) than the phenol hydrolysis product. If a lower spot (phenol) appears or the baseline streaks, the solvent is incompatible.

Safety & Waste Disposal

• Toxicity: Highly toxic by inhalation and ingestion.[1]

• Corrosivity: Causes severe skin burns and eye damage.[1] The hydrolysis produces HCl gas, which is a respiratory irritant.

• Handling: Always manipulate in a fume hood. Double-glove (Nitrile) is recommended.

• Disposal: Quench excess reagent by slowly adding to a stirred solution of dilute sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) to hydrolyze it safely to the phenol and carbonate, then dispose of as halogenated organic waste. Do not put unquenched chloroformates into general waste drums.

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 16947, Carbonochloridic acid, 2,4,5-trichlorophenyl ester. Retrieved from [Link]

• Organic Chemistry Portal. (2023). Chloroformates in Organic Synthesis: Reactivity and Solvent Effects. Retrieved from [Link]

• Biotage. (2023).[1] Green Solvents for Solid Phase Peptide Synthesis. Retrieved from [Link]

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• 1. JP2009538293A - Recovery of dimethylformamide and other solvents from the process stream of trichlorogalactosucrose production - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]

Technical Guide: Stability and Storage of 2,4,6-Trichlorophenyl Chloroformate

The following technical guide details the stability, storage, and handling of 2,4,6-Trichlorophenyl chloroformate (TCPC). It is structured for researchers requiring high-fidelity protocols for drug development and organic synthesis.

Executive Summary

2,4,6-Trichlorophenyl chloroformate (TCPC) is a highly reactive electrophilic reagent used primarily as a derivatizing agent and a "carbonyl source" in organic synthesis. Its utility stems from the 2,4,6-trichlorophenoxide moiety, which acts as an excellent leaving group due to the electron-withdrawing inductive effects of the three chlorine atoms.

However, this same electronic activation renders TCPC thermodynamically unstable in the presence of moisture and nucleophiles. Improper storage leads to rapid hydrolysis, releasing corrosive hydrogen chloride (HCl) gas and 2,4,6-trichlorophenol, compromising experimental reproducibility. This guide outlines a self-validating storage protocol to maintain reagent integrity >98%.

Chemical Profile & Reactivity Mechanisms[1]

Physicochemical Properties

Property	Value	Relevance to Storage
CAS Number	4511-19-7	Unique Identifier
Physical State	Liquid (at 20°C)	Requires secondary containment to prevent leaks.
Melting Point	-28°C to -18°C	Stored refrigerated (2–8°C); will remain liquid.
Boiling Point	188–189°C	High boiling point reduces vapor pressure issues at 4°C.
Moisture Sensitivity	High	Rapidly hydrolyzes; requires inert atmosphere.
Corrosivity	High	Incompatible with metal seals; use Teflon/glass.

Reactivity & Decomposition Logic

The stability of TCPC is dictated by the electrophilicity of its carbonyl carbon. The three chlorine atoms at the ortho and para positions pull electron density away from the phenyl ring, which in turn pulls density from the phenolic oxygen. This makes the carbonyl carbon highly susceptible to nucleophilic attack, even by weak nucleophiles like water.

Primary Decomposition Pathway (Hydrolysis): Upon contact with moisture, TCPC undergoes irreversible hydrolysis. This reaction is autocatalytic in bulk storage because the generated HCl can further catalyze degradation or corrode containment seals.

Secondary Decomposition (Thermal): At elevated temperatures (>100°C) or under prolonged UV exposure, aryl chloroformates can undergo decarboxylation to form the corresponding aryl chloride, although this is kinetically slower than hydrolysis.

Figure 1: Decomposition pathways of TCPC. The hydrolysis pathway (solid lines) is the primary concern during storage.

Storage Protocols: The "Dry-Cold" System

To ensure stability, a multi-barrier storage strategy is required. This system relies on exclusion of atmospheric moisture and thermal suppression of kinetic degradation.

The Protocol

• Primary Container:

  • Material: Borosilicate glass or Teflon (PFA/FEP). Avoid metal containers due to HCl corrosion risk.

  • Seal: Teflon-lined screw cap. Parafilm is insufficient as it is permeable to organic vapors over time. Use electrical tape or a secondary heat-shrink band over the cap.

• Atmosphere:

  • Inert Gas: Argon (Ar) is preferred over Nitrogen (N₂) due to its higher density, which creates a better "blanket" over the liquid surface.

  • Procedure: Flush the headspace with dry Argon for 15–30 seconds before sealing after every use.

• Temperature:

  • Setpoint: 2°C to 8°C (Standard Refrigerator).

  • Freezing: Freezing (-20°C) is acceptable but unnecessary given the melting point (-28°C). If stored at -20°C, allow full equilibration to room temperature before opening to prevent condensation.

• Secondary Containment:

  • Place the primary glass bottle inside a resealable plastic bag or a desiccator jar containing activated desiccant (e.g., Drierite or molecular sieves) to scavenge any moisture that permeates the outer seal.

Storage Logic Flowchart

Follow this decision tree to determine the immediate handling of incoming or existing TCPC stock.

Figure 2: Decision logic for handling and storage of TCPC to prevent moisture-induced degradation.

Handling & Safety (E-E-A-T)

Personal Protective Equipment (PPE)[4]

• Respiratory: Work strictly in a fume hood. TCPC is a lachrymator and toxic by inhalation.[1]

• Skin: Double-glove with Nitrile. TCPC is corrosive and can penetrate standard latex rapidly.

• Eyes: Chemical splash goggles.

Quenching & Disposal

Never dispose of TCPC directly into aqueous waste streams without quenching, as this generates heat and gas (CO₂/HCl).

• Quench Protocol: Dilute the TCPC in an organic solvent (e.g., dichloromethane), then slowly add to a stirred solution of 10% aqueous Sodium Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO₃).

• Mechanism: The base neutralizes the generated HCl and converts the toxic phenol byproduct into the water-soluble phenoxide salt.

Quality Control & Validation

Before using stored TCPC in critical synthesis (e.g., GMP manufacturing), validate purity.

Method	Observation for Pure TCPC	Observation for Degraded TCPC
Visual Inspection	Clear, colorless to pale yellow liquid.	Turbidity or white crystals (2,4,6-trichlorophenol).
¹H NMR (CDCl₃)	Sharp signals for aromatic protons (singlet ~7.4 ppm).	Appearance of phenolic OH peak (broad, exchangeable) and shift in aromatic region.
GC-MS	Single peak (M+ 258/260/262).	Split peaks; presence of 2,4,6-trichlorophenol (lower MW).

References

• Sigma-Aldrich. (2024). Safety Data Sheet: 2,4,6-Trichlorophenyl chloroformate. Merck KGaA. Link

• Ueda, T., Konishi, H., & Manabe, K. (2012).[2] Trichlorophenyl Formate: Highly Reactive and Easily Accessible Crystalline CO Surrogate.[2] Organic Letters, 14(20), 5370–5373.[2] Link

• Heidari, M., & Baradarani, M. M. (2006). 4-Chlorophenyl and 2,4,6-tribromophenyl chlorothionoformates: new dealkylating agents for tertiary amines.[3] Arkivoc, 2006(11), 168-175. Link

• National Oceanic and Atmospheric Administration (NOAA). (2024). CAMEO Chemicals: Phenyl Chloroformate Reactivity Profile. Link

• Fisher Scientific. (2010). Material Safety Data Sheet: 2,4,6-Trichlorophenyl chloroformate. Link

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• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. Formic acid 2,4,6-trichlorophenyl ester - Enamine [enamine.net]
• 3. arkat-usa.org [arkat-usa.org]

Technical Guide: Reactivity of 2,4,6-Trichlorophenyl Chloroformate with Nucleophiles

This guide details the chemical behavior, mechanistic principles, and experimental utility of 2,4,6-Trichlorophenyl Chloroformate (TCPC). It is designed for researchers requiring a highly reactive, yet chemoselective electrophile for nucleophilic substitution and specialized dealkylation applications.

Executive Summary

2,4,6-Trichlorophenyl chloroformate (TCPC) is a potent electrophilic reagent used primarily for the formation of carbamates, carbonates, and ureas. Structurally, it consists of a chloroformate group attached to a phenol ring substituted with three chlorine atoms at the ortho and para positions.

Its utility in drug development stems from two distinct properties:

• Enhanced Electrophilicity: The electron-withdrawing nature of the three chlorine atoms lowers the pKa of the leaving group (2,4,6-trichlorophenol, pKa ~6.23), making TCPC significantly more reactive than phenyl chloroformate (phenol pKa ~10) but often more stable and easier to handle than highly labile aliphatic chloroformates.

• N-Dealkylation Capability: Unlike standard chloroformates, TCPC (and its brominated analogs) can cleave alkyl groups from tertiary amines under mild conditions, a critical transformation in the synthesis of secondary amine drug intermediates (e.g., converting opioid precursors).

Chemical Profile & Mechanistic Basis

Structural Drivers of Reactivity

The reactivity of chloroformates is governed by the electrophilicity of the carbonyl carbon and the stability of the leaving group.

• Leaving Group Ability: The nucleophilic substitution at the carbonyl center proceeds via an addition-elimination mechanism. The rate-determining step often involves the expulsion of the phenoxide ion.

• pKa Correlation:

  • Phenol (Phenyl Chloroformate): pKa ≈ 10.0 (Moderate reactivity).

  • 4-Nitrophenol (4-Nitrophenyl Chloroformate): pKa ≈ 7.15 (High reactivity).

  • 2,4,6-Trichlorophenol (TCPC): pKa ≈ 6.23 (Very High reactivity).

The lower pKa of 2,4,6-trichlorophenol indicates that the corresponding phenoxide is a weaker base and a superior leaving group. This makes TCPC an aggressive acylating agent, capable of reacting with sterically hindered or poorly nucleophilic amines that might be sluggish with phenyl chloroformate.

Reaction Mechanism (Graphviz)

The following diagram illustrates the general mechanism for carbamate formation and the competing hydrolysis pathway.

Caption: Nucleophilic addition-elimination mechanism. The electron-deficient trichlorophenyl ring accelerates the expulsion of the aryloxide leaving group.

Reactivity with Key Nucleophiles

Primary and Secondary Amines (Carbamate Synthesis)

TCPC reacts rapidly with primary and secondary amines to form stable carbamates (urethanes).

• Conditions: Typically performed in non-polar solvents (DCM, THF) with a tertiary amine base (Triethylamine, DIPEA) at 0°C to Room Temperature (RT).

• Advantage: The reaction is often complete within minutes to hours. The byproduct, 2,4,6-trichlorophenol, is acidic and can be removed by washing with dilute NaOH or Na₂CO₃, simplifying purification compared to aliphatic chloroformates where the alcohol byproduct is neutral and harder to separate.

Alcohols and Phenols (Carbonate Synthesis)

Reaction with alcohols yields mixed carbonates.

• Selectivity: While reactive, TCPC is less prone to side reactions than phosgene. However, for primary alcohols, catalytic activation (e.g., DMAP) is often recommended to compete with the rapid hydrolysis if moisture is present.

Tertiary Amines (N-Dealkylation)

A specialized application of TCPC is the von Braun-type degradation of tertiary amines.

• Mechanism: The chloroformate attacks the tertiary nitrogen to form an unstable quaternary ammonium salt. This salt decomposes (usually upon heating or prolonged stirring) to release an alkyl chloride and the corresponding disubstituted carbamate.

• Utility: This is used to convert N-methyl tertiary amines into secondary carbamates, which can then be hydrolyzed to secondary amines. It is a milder alternative to cyanogen bromide (von Braun reaction).

Experimental Protocols

Protocol A: Synthesis of Carbamates (Standard)

Objective: To synthesize a carbamate from a secondary amine using TCPC.

Reagents:

• Amine substrate (1.0 equiv)

• 2,4,6-Trichlorophenyl chloroformate (1.1 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 - 1.5 equiv)

• Dichloromethane (DCM) (Anhydrous)

Workflow:

• Preparation: Dissolve the amine and TEA in anhydrous DCM under an inert atmosphere (N₂ or Ar). Cool to 0°C.

• Addition: Add TCPC (dissolved in a small volume of DCM) dropwise to the amine solution over 10-15 minutes.

  • Note: TCPC may be a solid or oil; ensure it is fully dissolved before addition.

• Reaction: Allow the mixture to warm to RT and stir. Monitor by TLC/LCMS. Reaction is typically complete in 1–3 hours.

• Workup (Critical Step):

  • Dilute with DCM.

  • Wash 1: 1M HCl (to remove excess amine/base).

  • Wash 2: 1M NaOH or sat. Na₂CO₃ (to remove the 2,4,6-trichlorophenol byproduct). The aqueous layer will turn yellow/orange due to the phenolate.

  • Wash 3: Brine.

• Isolation: Dry over MgSO₄, filter, and concentrate.

Protocol B: N-Dealkylation of Tertiary Amines

Objective: To cleave an N-methyl group from a tertiary amine.

Reagents:

• Tertiary Amine (1.0 equiv)

• TCPC (1.2 - 1.5 equiv)

• 1,2-Dichloroethane (DCE) or Toluene

Workflow:

• Dissolve tertiary amine in DCE.

• Add TCPC at RT.

• Heat to reflux (60–80°C) for 2–12 hours. Monitor the disappearance of the starting material and formation of the carbamate.

• Cool and perform a basic wash (NaOH) to remove trichlorophenol.

• Purify the intermediate carbamate.

• Optional Hydrolysis: To obtain the secondary amine, hydrolyze the carbamate using KOH/EtOH or acidic conditions.

Data Summary & Comparison

The following table contrasts TCPC with common alternatives.

Reagent	Leaving Group pKa	Reactivity	Physical State	Primary Application
Phenyl Chloroformate	~10.0	Moderate	Liquid	Standard carbamate synthesis
4-Nitrophenyl Chloroformate	~7.15	High	Solid	Activated esters, protein labeling
2,4,6-Trichlorophenyl Chloroformate	~6.23	Very High	Solid/Oil	Dealkylation, hindered amines, rapid coupling

Decision Logic for Reagent Selection

Caption: Decision tree for selecting TCPC over standard phenyl chloroformate.

Safety & Handling

• Toxicity: The byproduct, 2,4,6-trichlorophenol, is classified as a Group 2B carcinogen (possibly carcinogenic to humans). All work must be performed in a fume hood.

• Corrosivity: TCPC is corrosive and a lachrymator.[1] Wear chemical-resistant gloves (Nitrile/Neoprene) and eye protection.

• Moisture Sensitivity: Like all chloroformates, TCPC hydrolyzes to release HCl. Store under inert gas in a refrigerator.

References

• BenchChem. Application Notes and Protocols for the Synthesis of Carbamates Using Phenyl Chloroformate Precursors.Link

• Heidari, M. & Baradarani, M.M. (2006). 4-Chlorophenyl and 2,4,6-tribromophenyl chlorothionoformates: new dealkylating agents for tertiary amines. ARKIVOC (xi), 168-175. Link

• UCL Discovery. Fundamental Studies on 2,4,6-Trichlorophenyl Sulfonate Esters. (Thesis describing leaving group properties). Link

• National Institutes of Health (NIH). Chloroformates Acute Exposure Guideline Levels.Link

• PubChem. 2,4,6-Trichlorophenyl chloroformate Compound Summary.Link

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]

Protocols & Analytical Methods

Application Note &amp; Protocol: Derivatization of Nucleophiles using 2,4,6-Trichlorophenyl Chloroformate for Chromatographic Analysis

Introduction: Overcoming Analytical Challenges

In the fields of pharmaceutical development, clinical research, and environmental analysis, the accurate quantification of polar molecules such as aliphatic amines, amino acids, and phenols is paramount. However, these compounds often present significant analytical challenges for common chromatographic techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). Their inherent properties—high polarity, low volatility, and frequent lack of a strong native chromophore or fluorophore—can lead to poor chromatographic resolution, asymmetrical peak shapes, and low detection sensitivity.[1][2][3]

Chemical derivatization is a powerful pre-analytical strategy employed to overcome these limitations.[3][4] By chemically modifying the analyte, we can transform it into a derivative with more favorable physicochemical properties. Chloroformates are a highly effective class of reagents for this purpose, reacting readily with nucleophilic functional groups like primary and secondary amines to form stable carbamates.[5][6]

This application note introduces 2,4,6-Trichlorophenyl Chloroformate as a potent derivatizing agent. The rationale for its selection is grounded in fundamental chemical principles: the three electron-withdrawing chlorine atoms on the phenyl ring make the 2,4,6-trichlorophenoxide an exceptionally stable leaving group. This inherent stability significantly enhances the reactivity of the chloroformate, enabling rapid and efficient derivatization reactions under mild conditions. The resulting derivatives exhibit reduced polarity for improved chromatographic performance and incorporate a strong ultraviolet (UV) chromophore, permitting highly sensitive detection.

Scientific Rationale and Reaction Mechanism

The derivatization process proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of a primary or secondary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the 2,4,6-trichlorophenyl chloroformate. This forms a transient tetrahedral intermediate. The intermediate then collapses, expelling the highly stabilized 2,4,6-trichlorophenoxide anion as a leaving group. The reaction, which also produces hydrochloric acid (HCl), is typically conducted in a basic buffer to neutralize the acid and drive the reaction to completion.

The key benefits of this transformation are:

• Polarity Reduction: The polar, and often basic, primary or secondary amine is converted into a significantly less polar, neutral carbamate. This minimizes interactions with active sites in the chromatographic system, resulting in sharper, more symmetrical peaks.[3]

• Volatility Enhancement (for GC): The conversion of a polar N-H bond to a less polar N-C bond increases the volatility of the analyte, making it more amenable to GC analysis.[3]

• Sensitivity Enhancement (for HPLC): The 2,4,6-trichlorophenyl group is a potent chromophore, imparting strong UV absorbance to the derivative, which allows for sensitive detection at levels where the underivatized analyte would be undetectable.

Figure 1: Reaction mechanism of an amine with 2,4,6-trichlorophenyl chloroformate.

Mandatory Safety and Handling Protocol

2,4,6-Trichlorophenyl chloroformate and related reagents are hazardous materials that demand strict adherence to safety protocols. All handling and preparation steps must be performed inside a certified chemical fume hood.

Hazard Summary:

Hazard Description	Severity	Reference
Acute Inhalation Toxicity	Fatal if inhaled	[7]
Skin and Eye Contact	Causes severe skin burns and eye damage	[7]
Acute Oral Toxicity	Harmful if swallowed	[7]
Corrosivity	May be corrosive to metals	[7]
Reactivity	Moisture-sensitive; contact with water may liberate toxic gas	[8]

| Other | Lachrymator (causes tears) |[8] |

Required Personal Protective Equipment (PPE):

• Eye/Face Protection: Chemical safety goggles and a full-face shield.

• Hand Protection: Heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene). Immediately change gloves if contaminated.

• Body Protection: Chemical-resistant lab coat or apron.

• Respiratory Protection: Required when vapors or aerosols may be generated. Use a respirator with an appropriate cartridge for organic vapors and acid gases.

Handling and Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area, preferably in a refrigerator (2-8 °C).

• Keep away from moisture. Handle under an inert atmosphere (e.g., nitrogen or argon) if possible.

• Use only dry solvents and glassware for preparing solutions.

Emergency Procedures:

• Inhalation: Immediately move the person to fresh air and call for emergency medical attention.[7]

• Skin Contact: Immediately remove all contaminated clothing and rinse the skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present. Seek immediate medical attention.

• Spill: Evacuate the area. Use an inert absorbent material (e.g., sand, vermiculite) for cleanup. Do not use water. Dispose of waste in a sealed, labeled container according to institutional guidelines.[8]

Detailed Protocol: Derivatization of Amines for HPLC-UV Analysis

This protocol provides a general framework for the derivatization of primary and secondary amines. It should be optimized for each specific analyte and application.

Materials and Reagents

• 2,4,6-Trichlorophenyl Chloroformate (≥98% purity)

• Analyte Standard or Sample

• Anhydrous Acetonitrile (ACN), HPLC grade

• Sodium Borate Decahydrate

• Boric Acid

• Sodium Hydroxide (for pH adjustment)

• Hexane or Ethyl Acetate, HPLC grade

• Deionized Water (18.2 MΩ·cm)

• Anhydrous Sodium Sulfate

• Reaction Vials (e.g., 2 mL glass vials with PTFE-lined caps)

• Vortex Mixer

• Centrifuge

Reagent Preparation

• 0.1 M Borate Buffer (pH 9.5):

  • Dissolve 3.81 g of sodium borate decahydrate in ~90 mL of deionized water.

  • Adjust the pH to 9.5 using 1 M NaOH.

  • Bring the final volume to 100 mL with deionized water.

  • Rationale: A basic pH is required to neutralize the HCl byproduct and ensure the amine analyte is in its free, nucleophilic state.[5] Borate is often preferred as it minimizes side reactions with the chloroformate reagent.[5]

• Derivatizing Reagent Solution (10 mg/mL):

  • Perform this step in a chemical fume hood.

  • Accurately weigh 10 mg of 2,4,6-trichlorophenyl chloroformate and dissolve it in 1.0 mL of anhydrous acetonitrile.

  • This solution is moisture-sensitive and should be prepared fresh daily.

  • Rationale: Anhydrous solvent is critical to prevent the hydrolysis of the highly reactive chloroformate.

• Analyte Solution:

  • Prepare a stock solution of the analyte in a suitable solvent (e.g., water, methanol, or dilute acid). Dilute to the desired working concentration range for your calibration curve.

Step-by-Step Derivatization Procedure

Figure 2: Experimental workflow for the derivatization of amine analytes.

• Sample Preparation: Pipette 100 µL of the analyte working standard or sample into a glass reaction vial.

• Buffering: Add 200 µL of the 0.1 M Borate Buffer (pH 9.5) to the vial and briefly vortex.

• Reagent Addition: In the fume hood, add 200 µL of the freshly prepared 10 mg/mL 2,4,6-trichlorophenyl chloroformate solution. Cap the vial tightly.

• Reaction: Immediately vortex the mixture vigorously for 2 minutes at room temperature. The high reactivity of the reagent should allow for a rapid reaction.[5]

• Extraction: Add 500 µL of hexane (or ethyl acetate) to the reaction vial to extract the derivatized analyte.

• Phase Separation: Vortex for 1 minute, then centrifuge the vial at 2000 x g for 5 minutes to ensure a clean separation between the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean autosampler vial for analysis. Avoid transferring any of the lower aqueous layer.

• Analysis: Inject an appropriate volume (e.g., 10 µL) into the HPLC system equipped with a UV detector (monitor at ~265 nm, subject to optimization).

Method Trustworthiness and Validation

A robust protocol is a self-validating one. The following steps are essential for ensuring reliable and reproducible results.

• Reagent Blank: Prepare a blank by following the entire procedure but substituting the analyte solution with 100 µL of the analyte solvent. This helps identify any interfering peaks from the reagents or solvent.

• Method Optimization: The provided protocol is a starting point. Key parameters to optimize for each analyte include:

  • Reagent-to-Analyte Ratio: Ensure a sufficient molar excess of the derivatizing agent to drive the reaction to completion.

  • Reaction Time: While the reaction is expected to be fast, verify completeness by analyzing samples at different time points (e.g., 1, 2, 5, 10 minutes).

  • Buffer pH: Test a range of pH values (e.g., 9.0 to 10.5) to find the optimal condition for your specific analyte.

• Troubleshooting Guide:

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Peak	1. Degraded derivatizing reagent (hydrolysis).2. Incorrect buffer pH.3. Insufficient reaction time.	1. Prepare fresh reagent solution in anhydrous solvent.2. Verify buffer pH; optimize if necessary.3. Increase reaction time or gently warm the reaction.
Multiple Product Peaks	1. Derivatization of secondary products.2. Incomplete reaction.	1. Decrease reagent-to-analyte ratio.2. Increase reaction time or reagent concentration.
Large Early-Eluting Peak	Excess, unreacted, or hydrolyzed derivatizing reagent.	This is common. Ensure it is chromatographically resolved from your analyte peak. A quenching step is generally not needed if extraction is efficient.

References

• Geldeard, L.J. (2009). Fundamental Studies on 2,4,6-Trichlorophenyl Sulfonate Esters. UCL (University College London). Retrieved from [Link]

• Konishi, H., Ueda, T., Manabe, K., Ciesielski, J., & Carreira, E. (2014). Pd‐Catalyzed External‐CO‐Free Carbonylation: Preparation of 2,4,6‐Trichlorophenyl 3,4‐Dihydronaphthalene‐2‐Carboxylate. Organic Syntheses, 91, 39-51. Retrieved from [Link]

• Peterson, E. A., & Overman, L. E. (2019). Ester Formation via Symbiotic Activation Utilizing Trichloroacetimidate Electrophiles. ACS Omega, 4(7), 11845–11855. Retrieved from [Link]

• University of Helsinki. (n.d.). Chromatographic Determination of Amines in Food Samples. Helda. Retrieved from [Link]

• Patel, K. D., et al. (n.d.). Derivatizing Reagents For Detection Of Organic Compounds By HPLC. World Journal of Pharmacy and Pharmaceutical Sciences. Retrieved from [Link]

• Le-Tuan, A., et al. (2018). Chlorination of Phenols Revisited: Unexpected Formation of α,β-Unsaturated C4-Dicarbonyl Ring Cleavage Products. Environmental Science & Technology, 52(11), 6320–6328. Retrieved from [Link]

• Phenomenex. (n.d.). More Derivatizing Reagents for GC – The Buffers Strike Back. Retrieved from [Link]

• Harvey, D. (2023, August 29). Derivatization. Chemistry LibreTexts. Retrieved from [Link]

• UCL Discovery. (2009). Fundamental studies on 2,4,6-trichlorophenyl sulfonate esters. Retrieved from [Link]

• Idowu, S. O., et al. (2012). An overview of applications of pre-column derivatization reactions for the liquid chromatographic analysis of pharmaceuticals and other compounds. Journal of Liquid Chromatography & Related Technologies, 35(19), 2735-2781. Retrieved from [Link]

• Husek, P. (1998). Chloroformates in gas chromatography as general purpose derivatizing agents. Journal of Chromatography B: Biomedical Sciences and Applications, 717(1-2), 57-91. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sdiarticle4.com [sdiarticle4.com]
• 5. GC Technical Tip [discover.phenomenex.com]
• 6. Chloroformates in gas chromatography as general purpose derivatizing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tcichemicals.com [tcichemicals.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]

Application Note: 2,4,6-Trichlorophenyl Chloroformate in Solid-Phase Peptide Synthesis (SPPS)

Executive Summary

While standard carbodiimide/phosphonium coupling reagents (DIC, HATU) excel at amide bond formation, they cannot easily generate ureas or carbamates —functional groups critical for peptidomimetics and drug conjugates. 2,4,6-Trichlorophenyl chloroformate (TCP-Cl) serves as a vital "chemical bridge" in Solid-Phase Peptide Synthesis (SPPS).

This guide details the use of TCP-Cl to convert resin-bound amines or alcohols into activated intermediates (trichlorophenyl carbamates/carbonates), which subsequently react with nucleophiles to form stable urea or carbamate linkages. Unlike phosgene (gas, extreme toxicity) or p-nitrophenyl chloroformate (PNP-Cl, lower reactivity), TCP-Cl offers an optimal balance of high reactivity (due to the lower pKa of the leaving group) and handling safety (solid form).

Mechanistic Principles

The utility of TCP-Cl lies in its ability to transform a poor electrophile (an amine) into a potent electrophile (an activated carbamate).

The Activation-Displacement Pathway

The reaction proceeds via a two-step "Activation-Displacement" mechanism:

• Activation: The resin-bound nucleophile attacks TCP-Cl, displacing chloride. This forms a stable, yet activated, 2,4,6-trichlorophenyl carbamate species on the resin.

• Displacement: A second amine (in solution) attacks the carbonyl carbon of the activated carbamate. The 2,4,6-trichlorophenolate anion is expelled (leaving group), yielding the final unsymmetrical urea.

Reactivity Tuning (The pKa Advantage)

The reactivity of the active ester correlates with the acidity of the leaving group.

• 4-Nitrophenol (PNP): pKa

  7.1[1]

• 2,4,6-Trichlorophenol (TCP): pKa

  6.0 – 6.2

Insight: Because 2,4,6-trichlorophenol is more acidic, the resulting carbamate is more electrophilic than its p-nitrophenyl counterpart. This makes TCP-Cl particularly superior for coupling sterically hindered secondary amines.

Visualization: Reaction Workflow

Mechanism of Urea Formation

Caption: Stepwise formation of unsymmetrical ureas on solid phase using TCP-Cl activation.

Decision Tree: When to use TCP-Cl?

Caption: Selection logic for choosing TCP-Cl over alternative activation methods.

Experimental Protocols

Safety & Preparation

• Hazard: TCP-Cl is corrosive and toxic (H314, H330). Handle in a fume hood.

• Storage: Moisture sensitive.[2] Store at 2–8°C under argon.

• Solvents: Use anhydrous Dichloromethane (DCM) for the activation step to prevent hydrolysis of the chloroformate.

Protocol: Synthesis of Resin-Bound Unsymmetrical Ureas

Objective: Convert a resin-bound amine (e.g., Rink Amide or Wang-bound peptide) into a urea linkage.

Step	Operation	Reagents/Conditions	Duration
1	Swelling	DCM (10 mL/g resin)	20 min
2	Activation	TCP-Cl (3.0 eq) + DIPEA (3.0 eq) in anhydrous DCM. Note: Add TCP-Cl solution slowly at 0°C if possible to minimize bis-acylation, though RT is acceptable for hindered amines.	1 - 2 hours
3	Wash	DCM (3x), DMF (3x)	2 min each
4	Coupling	Amine R'-NH2 (3.0 - 5.0 eq) + DIPEA (5.0 eq) in DMF.	2 - 12 hours
5	Wash	DMF (3x), DCM (3x)	2 min each
6	QC	Kaiser Test (Ninhydrin). Positive result in Step 4 filtrate indicates excess amine; Negative result on beads indicates successful capping.	N/A

Technical Note on Step 2 (Activation): Unlike PNP-Cl, the TCP intermediate is colorless. You cannot rely on a color change to monitor the reaction. For critical steps, perform a mini-cleavage and check the mass of the intermediate (Mass = Peptide + 223.5 Da [C6H2Cl3O + CO]).

Protocol: Synthesis of Aza-Peptides

TCP-Cl is also used to activate hydrazine linkers for "Aza-peptide" synthesis (where an alpha-carbon is replaced by Nitrogen).

• Resin: Hydrazine-functionalized resin.

• Activation: React with TCP-Cl (3 eq) / DIPEA (3 eq) in DCM for 2h.

• Substitution: React with Amino Acid Ester or Amine to form the Aza-Gly residue.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (Activation)	Hydrolysis of TCP-Cl	Ensure DCM is anhydrous. Increase TCP-Cl to 5 eq.
Low Conversion (Coupling)	Steric hindrance of Amine 2	Switch solvent to NMP. Increase temperature to 50°C (TCP intermediate is thermally stable up to ~60°C).
Racemization	Base-catalyzed racemization	Use Collidine instead of DIPEA during the coupling step (Step 4).
Precipitation	Urea insolubility	Use "Magic Mixture" (DCM/DMF/NMP 1:1:1) or add LiCl to disrupt hydrogen bonding.

References

• ChemicalBook. (2026). 4-Nitrophenyl chloroformate and Analogs in Synthesis. Retrieved from

• Sigma-Aldrich. (2024). Safety Data Sheet: 2,4,6-Trichlorophenyl chloroformate. Retrieved from

• Frontiers in Chemistry. (2020). Solid-Phase Synthesis of Head to Side-Chain Tyr-Cyclodepsipeptides. (Discusses chloroformate activation strategies). Retrieved from

• National Institutes of Health (NIH). (2020). Novel and Efficient Method for Solid Phase Synthesis of Urea-Containing Peptides.[3] Retrieved from

• ARKIVOC. (2006). 4-Chlorophenyl and 2,4,6-tribromophenyl chlorothionoformates: new dealkylating agents.[4] (Comparative reactivity of halogenated phenyl chloroformates). Retrieved from

Sources

• 1. emerginginvestigators.org [emerginginvestigators.org]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. Novel and Efficient Method for Solid Phase Synthesis of Urea-Containing Peptides Targeting Prostate Specific Membrane Antigen (PSMA) in Comparison with Current Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]

The Versatility of 2,4,6-Trichlorophenyl Chloroformate in Modern Organic Synthesis: Application Notes and Protocols

Abstract

This comprehensive guide serves as an in-depth technical resource for researchers, scientists, and professionals in drug development on the practical applications of 2,4,6-trichlorophenyl chloroformate. This highly reactive acylating agent offers distinct advantages in the synthesis of active esters, carbamates, and polymers due to the electron-withdrawing nature of the trichlorophenyl leaving group. This document provides not only detailed, step-by-step protocols for its key applications but also delves into the mechanistic rationale behind the experimental choices, ensuring both scientific integrity and practical reproducibility.

Introduction: The Strategic Advantage of the 2,4,6-Trichlorophenoxy Moiety

2,4,6-Trichlorophenyl chloroformate is a powerful reagent in organic synthesis, primarily utilized for the introduction of a carbonyl group. Its efficacy stems from the excellent leaving group ability of the 2,4,6-trichlorophenoxide anion. The presence of three electron-withdrawing chlorine atoms on the phenyl ring significantly increases the electrophilicity of the carbonyl carbon, making the chloroformate highly susceptible to nucleophilic attack. This enhanced reactivity allows for milder reaction conditions and often leads to higher yields compared to less substituted chloroformates.[1]

The principal applications of 2,4,6-trichlorophenyl chloroformate, which will be detailed in this guide, include:

• Synthesis of Active Esters for Peptide Coupling: The formation of 2,4,6-trichlorophenyl esters of N-protected amino acids provides stable yet highly reactive intermediates crucial for amide bond formation.

• Facile Synthesis of Carbamates: Its reaction with primary and secondary amines offers a straightforward and efficient route to a wide array of carbamates, a common functional group in pharmaceuticals.[2]

• Polymer Synthesis: It can serve as a monomer in interfacial polymerization reactions to produce polycarbonates with specific material properties.

This guide is structured to provide not only procedural details but also the underlying chemical principles, empowering researchers to adapt and troubleshoot these methods for their specific synthetic challenges.

Safety and Handling

2,4,6-Trichlorophenyl chloroformate is a corrosive and toxic compound.[3] All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. It is sensitive to moisture and should be stored in a tightly sealed container in a cool, dry place. In case of contact with skin or eyes, flush immediately with copious amounts of water and seek medical attention.

Application in Peptide Synthesis: The Active Ester Route

The use of active esters is a cornerstone of modern peptide synthesis, offering a balance between reactivity and stability to minimize side reactions such as racemization.[4] Halogenated phenyl esters, including those derived from 2,4,6-trichlorophenol, are favored for their heightened reactivity.[4]

Rationale for 2,4,6-Trichlorophenyl Esters

The 2,4,6-trichlorophenyl ester of an N-protected amino acid is an ideal intermediate for peptide bond formation. The electron-deficient phenyl ring enhances the leaving group's ability, facilitating the nucleophilic attack by the amino group of the incoming amino acid. This high level of activation allows for rapid coupling, often at room temperature, which helps to preserve the stereochemical integrity of the chiral centers.

Experimental Protocol: Synthesis of 2,4,6-Trichlorophenyl Active Esters of N-Protected Amino Acids

This protocol describes the general procedure for the synthesis of a 2,4,6-trichlorophenyl active ester of an N-terminally protected amino acid (e.g., Fmoc- or Boc-protected).

Materials:

• N-protected amino acid (1.0 equiv)

• 2,4,6-Trichlorophenyl chloroformate (1.1 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Anhydrous Pyridine or Triethylamine (TEA) (1.2 equiv)

• Stir plate and magnetic stir bar

• Round-bottom flask

• Dropping funnel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, dissolve the N-protected amino acid (1.0 equiv) in anhydrous DCM or THF in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Add anhydrous pyridine or TEA (1.2 equiv) to the stirred solution.

• Dissolve 2,4,6-trichlorophenyl chloroformate (1.1 equiv) in a small amount of anhydrous DCM or THF and add it dropwise to the reaction mixture over 15-20 minutes.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, stirring for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield the pure active ester.

Workflow for Active Ester Synthesis and Subsequent Peptide Coupling

Caption: Workflow for the synthesis of a 2,4,6-trichlorophenyl active ester and its subsequent use in peptide coupling.

Application in Carbamate Synthesis

Carbamates are a vital class of organic compounds with widespread applications in pharmaceuticals and agrochemicals.[5] 2,4,6-Trichlorophenyl chloroformate provides a highly efficient route for their synthesis from primary and secondary amines.[2]

Mechanistic Insight

The synthesis of carbamates using 2,4,6-trichlorophenyl chloroformate proceeds via a nucleophilic acyl substitution mechanism. The lone pair of the amine nitrogen attacks the highly electrophilic carbonyl carbon of the chloroformate. This is followed by the expulsion of the stable 2,4,6-trichlorophenoxide leaving group and a proton, typically scavenged by a base, to yield the corresponding carbamate.

General Protocol for Carbamate Synthesis

This protocol outlines a general method for the synthesis of carbamates from primary or secondary amines.

Materials:

• Primary or secondary amine (1.0 equiv)

• 2,4,6-Trichlorophenyl chloroformate (1.1 equiv)

• Anhydrous solvent (e.g., THF, DCM, Ethyl Acetate)

• Base (e.g., Pyridine, Triethylamine, or aqueous NaHCO₃) (1.2 equiv)

• Stir plate and magnetic stir bar

• Round-bottom flask

• Dropping funnel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the amine (1.0 equiv) in the chosen anhydrous solvent.

• If the amine is used as a salt or if an acid scavenger is required, add the base (1.2 equiv). For aqueous bases, a biphasic system will form.

• Cool the mixture to the desired temperature, typically between 0 °C and room temperature.

• Add 2,4,6-trichlorophenyl chloroformate (1.1 equiv), either neat or dissolved in a small amount of the reaction solvent, dropwise to the stirred amine solution.

• Allow the reaction to stir at the chosen temperature until completion, which can be monitored by TLC or LC-MS. Reaction times can range from a few hours to overnight.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with an organic solvent (e.g., DCM, Ethyl Acetate).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired carbamate.

Reaction Scheme for Carbamate Synthesis

Caption: General reaction for the synthesis of carbamates using 2,4,6-trichlorophenyl chloroformate.

Application in Polycarbonate Synthesis

Polycarbonates are a class of thermoplastics known for their strength and transparency.[6] Interfacial polymerization is a common method for their synthesis, where the reaction occurs at the interface of two immiscible liquids.[7] 2,4,6-Trichlorophenyl chloroformate can be adapted for use in such a process, typically by first converting it to a bis(2,4,6-trichlorophenyl) carbonate. However, a direct interfacial polymerization with a diol is also conceptually feasible.

Principles of Interfacial Polymerization

In this method, a diol (like bisphenol A) is dissolved in an aqueous alkaline solution, while the chloroformate (or a derivative) is dissolved in an immiscible organic solvent.[3] The polymerization occurs at the interface of these two layers. The base in the aqueous phase deprotonates the diol, forming a more nucleophilic phenoxide, which then reacts with the chloroformate at the interface.

Protocol for Interfacial Polymerization of Polycarbonate

This protocol provides a conceptual framework for the synthesis of a polycarbonate using a diol and 2,4,6-trichlorophenyl chloroformate, which would first be converted to the corresponding bis(2,4,6-trichlorophenyl) carbonate in situ or in a preceding step. For a direct reaction, a bis-chloroformate of a diol would be reacted with 2,4,6-trichlorophenol. A more direct, though less common, approach would be the reaction of a diol with 2,4,6-trichlorophenyl chloroformate under phase-transfer catalysis. The following is an adapted protocol based on the more established bis-carbonate route.

Materials:

• Bisphenol A (1.0 equiv)

• Sodium Hydroxide (NaOH)

• 2,4,6-Trichlorophenyl chloroformate (for in-situ generation of the bis-carbonate)

• Dichloromethane (DCM)

• Phase-transfer catalyst (e.g., benzyltriethylammonium chloride)

• Stirrer

Procedure:

• Dissolve Bisphenol A and NaOH in water to form the sodium salt of Bisphenol A.

• In a separate vessel, dissolve 2,4,6-trichlorophenyl chloroformate in DCM. (This would ideally be pre-reacted to form bis(2,4,6-trichlorophenyl) carbonate).

• Combine the two solutions in a reaction vessel equipped with a high-speed stirrer.

• Add a phase-transfer catalyst to the mixture.

• Stir the mixture vigorously for 2-4 hours at room temperature.

• The polymer will precipitate out of the solution.

• Isolate the polymer by filtration, wash thoroughly with water and then with a solvent like methanol to remove unreacted monomers and oligomers.

• Dry the polymer under vacuum.

Data Summary

The following table summarizes typical reaction conditions for the applications discussed. Note that specific yields and reaction times will vary depending on the substrates used.

Application	Substrates	Solvent	Base	Temperature (°C)	Typical Time (h)
Active Ester Synthesis	N-Protected Amino Acid, 2,4,6-Trichlorophenyl Chloroformate	DCM, THF	Pyridine, TEA	0 to RT	3-5
Carbamate Synthesis	Primary/Secondary Amine, 2,4,6-Trichlorophenyl Chloroformate	THF, DCM, Ethyl Acetate	Pyridine, TEA, NaHCO₃	0 to RT	2-12
Polycarbonate Synthesis	Bisphenol A, Bis(2,4,6-trichlorophenyl) carbonate	DCM/Water	NaOH	RT	2-4

Conclusion

2,4,6-Trichlorophenyl chloroformate is a highly effective and versatile reagent for the synthesis of active esters, carbamates, and polycarbonates. The electron-withdrawing nature of the 2,4,6-trichlorophenoxy group imparts high reactivity, allowing for mild reaction conditions and efficient transformations. The protocols provided in this guide, along with the underlying chemical principles, are intended to serve as a valuable resource for researchers in organic synthesis and drug development, enabling them to leverage the unique advantages of this powerful chemical tool.

References

• BenchChem. (2025).
• European Patent Office. (n.d.). EP0922722A1 - Interfacial polycarbonate polymerization process and product. Google Patents.

• Wikipedia. (2024, February 13). Polycarbonate. In Wikipedia. Retrieved February 17, 2026, from [Link]

• Arkat USA. (n.d.). 4-Chlorophenyl and 2,4,6-tribromophenyl chlorothionoformates: new dealkylating agents for tertiary amines.

• Wikipedia. (2023, December 2). Chloroformate. In Wikipedia. Retrieved February 17, 2026, from [Link]

• Thieme. (n.d.). Product Class 11: Peptides.
• AAPPTec. (n.d.). Guide to Solid Phase Peptide Chemistry.
• Digital CSIC. (2014, July 18). Solid-phase peptide synthesis.
• Luxembourg Bio Technologies. (2007, December 13). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Royal Society of Chemistry. (2012). Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry.
• ElectronicsAndBooks. (n.d.).
• AAPPTec. (n.d.). Guide to Solid Phase Peptide Synthesis.
• OECD Existing Chemicals D
• National Institutes of Health. (n.d.). Organic Carbamates in Drug Design and Medicinal Chemistry.
• TÜBİTAK Academic Journals. (2006, January 1).
• Google Patents. (n.d.).
• Request PDF. (2025, August 7).
• Google Patents. (n.d.).
• Organic Syntheses. (n.d.). 5 - Organic Syntheses Procedure.

• Wikipedia. (2023, October 29). Interfacial polymerization. In Wikipedia. Retrieved February 17, 2026, from [Link]

• Nowick, J. S. (2020, March 17).
• ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.
• Google Patents. (n.d.). US20100168385A1 - Process for preparing enantiomerically enriched amino-alcohols.
• PubMed. (n.d.).
• ResearchGate. (2025, August 10). Fast and Convenient Synthesis of α-N-Protected Amino Acid Hydrazides.
• Analytica Chimica Acta. (2004). Bisphenol A-recognition polymers prepared by covalent molecular imprinting.

Sources

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• 2. benchchem.com [benchchem.com]
• 3. EP0922722A1 - Interfacial polycarbonate polymerization process and product - Google Patents [patents.google.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 6. A Tripeptide Approach to the Solid‐Phase Synthesis of Peptide Thioacids and N‐Glycopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Interfacial polymerization - Wikipedia [en.wikipedia.org]

Application Note: 2,4,6-Trichlorophenyl Chloroformate (TCPC) as a Robust Activation Reagent

Topic: Application of 2,4,6-Trichlorophenyl chloroformate in Organic Synthesis Content Type: Application Note & Protocol Guide Audience: Synthetic Organic Chemists, Medicinal Chemists, Process Chemists[1]

[1]

Executive Summary

In the landscape of carbonyl activation, 2,4,6-Trichlorophenyl chloroformate (TCPC) occupies a strategic "Goldilocks" zone.[1] Unlike the highly toxic and gaseous phosgene, TCPC is a crystalline solid (

65–67 °C) that is easy to weigh and handle.[1] Unlike simple phenyl chloroformate, the 2,4,6-trichloro substitution pattern renders the leaving group (2,4,6-trichlorophenol, ~6.[1]0) significantly more acidic than phenol ( ~10), enhancing electrophilicity at the carbonyl center while providing steric protection against premature hydrolysis.[1]

This guide details the application of TCPC for the stepwise synthesis of unsymmetrical ureas, activated carbonates, and the selective dealkylation of tertiary amines.

Chemical Profile & Mechanistic Advantage[2][3]

The "TCP Effect"

The utility of TCPC stems from the electronic and steric properties of the 2,4,6-trichlorophenoxy group:

• Enhanced Electrophilicity: The electron-withdrawing chlorine atoms activate the carbonyl carbon, facilitating attack by nucleophiles (amines/alcohols) under mild conditions.[2]

• Steric Shielding: The ortho-chlorine atoms protect the carbonyl oxygen from non-specific nucleophilic attack (e.g., by moisture), making TCPC intermediates more stable than their p-nitrophenyl counterparts during workup.[1]

• Clean Elimination: The byproduct, 2,4,6-trichlorophenol (TCP), is a solid that often precipitates or can be easily removed via basic wash (

  difference allows selective deprotonation).[1]

Reactivity Flowchart

The following diagram illustrates the divergent synthetic pathways accessible via TCPC.

Figure 1: Divergent synthetic pathways using TCPC as a phosgene equivalent. The reagent allows access to ureas, carbamates, and modified amines.[1][3][4][5]

Application 1: Synthesis of Unsymmetrical Ureas

The most common application of TCPC is the "isocyanate-free" synthesis of unsymmetrical ureas. Traditional methods using isocyanates are limited by the toxicity and instability of the reagents.[6] The TCPC method creates a stable "blocked isocyanate" (the TCP-carbamate) that can be isolated, stored, and reacted with a second amine later.[1]

Protocol: Stepwise Urea Formation[3]

Materials:

• Amine A (Nucleophile 1)

• Amine B (Nucleophile 2)

• TCPC (1.05 equiv relative to Amine A)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0–2.5 equiv)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)

Step 1: Formation of the TCP-Carbamate Intermediate

• Dissolution: Dissolve TCPC (1.05 equiv) in anhydrous DCM (

  ) and cool to 0 °C under inert atmosphere ( or Ar).

• Addition: Dissolve Amine A (1.0 equiv) and TEA (1.1 equiv) in DCM. Add this solution dropwise to the TCPC solution over 15–20 minutes.

  • Expert Insight: Adding the amine to the TCPC ensures TCPC is in excess, preventing the formation of symmetrical urea (A-CO-A) side products.

• Reaction: Stir at 0 °C for 30 minutes, then warm to room temperature (RT) for 1–2 hours.

• Monitoring: Monitor by TLC (silica, Hex/EtOAc). The TCP-carbamate usually runs higher (less polar) than the starting amine.

• Workup (Optional but Recommended): Wash the organic layer with 1N HCl (to remove unreacted amine) and water.[2] Dry over

  and concentrate.

  • Note: TCP-carbamates are often crystalline solids and can be used in Step 2 without chromatography.[2]

Step 2: Displacement with Amine B

• Dissolution: Redissolve the crude TCP-carbamate in DCM or DMF (if solubility is an issue).

• Coupling: Add Amine B (1.0–1.2 equiv) and TEA (1.5 equiv).

  • Catalysis: If Amine B is sterically hindered (e.g., aniline), add 0.1 equiv of DMAP (4-Dimethylaminopyridine) to accelerate the release of the trichlorophenol.[1]

• Heating: Stir at RT. If reaction is sluggish after 4 hours, heat to 40–50 °C.

• Purification:

  • Dilute with EtOAc.[2]

  • Critical Wash: Wash 3x with 1M NaOH or saturated ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    . This converts the byproduct (2,4,6-trichlorophenol) into its water-soluble phenolate, effectively removing it from the organic layer.[1]

  • Wash with brine, dry, and concentrate.[1][2][7]

Application 2: Activated Carbonates for Alcohol Derivatization

TCPC is excellent for activating alcohols, particularly when the resulting carbamate needs to be formed with a non-nucleophilic amine or in the absence of heat.

Protocol: Mixed Carbonate Synthesis

Reaction:

• Setup: Dissolve the alcohol (1.0 equiv) and pyridine (1.2 equiv) in DCM at 0 °C.

• Activation: Add TCPC (1.1 equiv) portion-wise as a solid.

  • Why Solid Addition? TCPC is stable enough to be added as a solid, avoiding the need for a second addition funnel and keeping solvent volume low.[2]

• Completion: Stir at RT for 3–6 hours.

• Quench: Quench with water.

• Isolation: The mixed carbonate is often a stable solid.[2] Recrystallization from hexanes/ether is preferred over chromatography to avoid hydrolysis on silica.[2]

Usage: The resulting TCP-carbonate can be reacted with amines (as in the Urea protocol) to form carbamates (

).

Application 3: Dealkylation of Tertiary Amines

A niche but powerful application of chloroformates is the modified Von Braun reaction. TCPC (and its bromo-analog) can cleave N-alkyl bonds in tertiary amines, useful for late-stage functionalization of alkaloids or drug scaffolds.[1]

Mechanism:

• TCPC attacks the tertiary amine to form an unstable quaternary ammonium salt.[2]

• Chloride ion attacks the least hindered alkyl group (or benzyl group).[2]

• The alkyl chloride is eliminated, leaving a TCP-carbamate.[1][2]

• Hydrolysis of the carbamate yields the secondary amine.[2]

Protocol:

• Mixing: Dissolve Tertiary Amine (1 equiv) in 1,2-dichloroethane (DCE).

• Reagent: Add TCPC (1.2–1.5 equiv) and solid

  (to scavenge acid traces).

• Reflux: Heat to reflux (83 °C) for 2–12 hours.

  • Observation: The solution often darkens.[2]

• Workup: Cool, filter solids, and concentrate.

• Hydrolysis (to get Secondary Amine): Dissolve residue in MeOH/NaOH and heat to remove the TCP group, or use Zn/AcOH if reductive cleavage is preferred.[2]

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Symmetrical Urea Formation	Amine A was in excess during Step 1.	Ensure Reverse Addition : Add Amine A slowly into the TCPC solution.
Low Yield in Step 2	Leaving group (TCP) is not leaving; Amine B is weak.	Add DMAP (10 mol%) or switch solvent to DMF/DMSO to increase nucleophilicity.[2] Heat to 60 °C.
Product Contaminated with TCP	Inefficient basic wash.	The TCP byproduct is acidic (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> ). Use 1M NaOH washes (yellow color in aqueous layer indicates success).[2]
Hydrolysis of TCPC	Wet solvents.[2]	TCPC is sensitive to moisture.[2] Use anhydrous solvents and store the reagent in a desiccator.[2]

Data: Leaving Group Comparison

Why choose TCPC over other chloroformates?

Reagent	Leaving Group (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> )	Stability	Safety Profile
Phenyl Chloroformate	Phenol (10.0)	High	Corrosive, toxic.[1][8]
TCPC	2,4,6-Trichlorophenol (6.0)	High (Steric bulk)	Solid, non-volatile byproduct.
4-Nitrophenyl Chloroformate	4-Nitrophenol (7.[1]1)	Moderate	Potential explosion hazard; strong UV interference.[2]

References

• General Reactivity of Chloroformates & Dealkylation

  • Heidari, M., & Baradarani, M. M. (2006).[1] 4-Chlorophenyl and 2,4,6-tribromophenyl chlorothionoformates: new dealkylating agents for tertiary amines. Arkivoc.

  • Source: [Link]

• Carbamate Synthesis Protocols

  • BenchChem Application Notes.[2][7] Application Notes and Protocols for the Synthesis of Carbamates Using Phenyl Chloroformate Precursors.

• Use in Urea Synthesis (Analogous Method)

  • Jain, I., & Malik, P. (2022).[1][5] Indium Triflate Catalyzed Synthesis of Primary Carbamates and Unsymmetrical Ureas. Synthesis.

• Safety & Handling (SDS)

  • Fisher Scientific.[2] Safety Data Sheet: Phenyl chloroformate (and derivatives).

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. riccachemical.com [riccachemical.com]
• 3. researchgate.net [researchgate.net]
• 4. 4-Nitrophenyl chloroformate | 7693-46-1 [chemicalbook.com]
• 5. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 6. Synthesis of Unsymmetrical Diaryl Ureas via Pd-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 2,4,6-TRICHLOROPHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Technical Notes & Optimization

how to improve yield in reactions with 2,4,6-Trichlorophenyl chloroformate

Status: Operational Topic: Yield Optimization & Troubleshooting Ticket ID: TCPC-OPT-2025 Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary: The TCPC Advantage

You are likely using 2,4,6-Trichlorophenyl chloroformate (TCPC) as a "phosgene equivalent" to synthesize activated esters, carbamates, or isocyanates. Unlike phosgene (gas) or diphosgene (liquid), TCPC is a solid, allowing for precise stoichiometry.

The Core Challenge: While TCPC is safer, yield loss typically occurs due to competitive hydrolysis (reaction with water) or symmetrical byproduct formation (over-reaction). Furthermore, the removal of the bulky leaving group, 2,4,6-trichlorophenol (TCP), can complicate purification if not managed correctly.

This guide provides the protocols to maximize conversion and purity.

Critical Reaction Parameters (The "Why" of Yield Loss)

To improve yield, you must control the reaction kinetics to favor the desired substitution over side reactions.[1]

Parameter	Impact on Yield	Recommended Specification
Solvent Water Content	High. TCPC hydrolyzes rapidly to form CO₂, HCl, and TCP.	<50 ppm H₂O .[1] Anhydrous DCM, THF, or Toluene are required.
Stoichiometry	Medium. Excess amine leads to symmetrical ureas (double reaction).[1]	Use 1.05–1.1 eq of TCPC relative to the nucleophile to ensure complete activation.[1]
Base Selection	High. Strong bases can promote hydrolysis; weak bases may stall the reaction.[1]	Pyridine (mild, homogenous) or Na₂CO₃/DCM (biphasic) are preferred over Triethylamine (can be too harsh/hygroscopic).
Temperature	Critical. High temps promote decomposition and side reactions.[1]	0°C to -10°C for addition; warm to RT only after addition is complete.

Visualizing the Failure Points

The following diagram illustrates the reaction pathway. Note that Path B (Symmetrical Urea formation) is the primary cause of yield loss when stoichiometry or mixing is poor.[1]

Figure 1: Reaction pathways. Path B (over-reaction) and Path C (hydrolysis) are the primary yield killers.

Troubleshooting Guide (Symptom -> Fix)

Symptom	Probable Cause	Corrective Action
Low Conversion (<50%)	Solvent contains water (Hydrolysis).[1]	Dry solvent over molecular sieves (3Å or 4Å) for 24h. Purge reactor with N₂/Ar.
Formation of "Goo" / Oil	Incomplete removal of TCP byproduct.	The byproduct (TCP) has a low melting point (69°C). Use the Basic Wash Protocol (see Section 6) to remove it.[1]
Symmetrical Urea Impurity	Localized excess of amine.[1]	Inverse Addition: Add the amine slowly to the TCPC solution, not TCPC to the amine.
Precipitate Clogs Stirrer	Pyridinium/Ammonium salt formation.[1]	Increase solvent volume (dilution) or switch to a biphasic system (DCM / aq. NaHCO₃).[1]

Optimized Protocol: Synthesis of Activated Carbamates

Standard Operating Procedure (SOP) for maximizing yield.

Materials

• Reagent: 2,4,6-Trichlorophenyl chloroformate (1.1 equiv)

• Substrate: Primary or Secondary Amine (1.0 equiv)

• Base: Pyridine (1.2 equiv) or Diisopropylethylamine (DIPEA)

• Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Workflow

• Preparation: Flame-dry a round-bottom flask and cool under a stream of Nitrogen.

• Dissolution: Dissolve TCPC (1.1 eq) in anhydrous DCM (

  concentration). Cool to 0°C.

• Inverse Addition (Crucial for Yield):

  • Dissolve the Amine (1.0 eq) and Base (1.2 eq) in DCM.

  • Add the Amine/Base mixture dropwise to the cold TCPC solution over 30–60 minutes.

  • Reasoning: Keeping TCPC in excess prevents the formed carbamate from reacting with a second amine molecule to form the symmetrical urea.[1]

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC or LC-MS.[1]

• Quench: Add a small amount of water to hydrolyze unreacted TCPC.[1]

Purification Strategy: Removing the TCP Byproduct

The leaving group, 2,4,6-trichlorophenol (TCP), is acidic (

). You can exploit this for easy removal.[1]

Figure 2: Workup decision tree. The basic wash (Wash 2) converts the TCP byproduct into its water-soluble salt.[1]

Warning: If your product is base-sensitive (e.g., contains other esters), use cold saturated NaHCO₃ instead of NaOH and minimize contact time.

FAQ: Researcher to Researcher

Q: Can I use Triphosgene instead? A: Yes, but TCPC is often superior for small-scale (<10g) synthesis because it is a stable solid that does not require in-situ generation of phosgene.[1] Triphosgene requires careful handling as it generates 3 equivalents of phosgene gas upon decomposition.[1]

Q: My product is an oil, but it should be a solid. What happened? A: This is usually due to residual 2,4,6-trichlorophenol (TCP). TCP lowers the melting point of the mixture.[1]

• Fix: Dissolve the oil in minimal cold Ether/Hexane.[1] The TCP is soluble in Hexane, while many carbamates will precipitate out.[1] Alternatively, repeat the NaOH wash.[1]

Q: Is TCPC stable in DMF? A: Avoid DMF if possible. DMF can contain dimethylamine impurities (which react with TCPC) and is hygroscopic (promoting hydrolysis). If solubility requires a polar solvent, use anhydrous THF or Acetonitrile.

References

• Reactivity & Mechanism

  • Mai, K., & Patil, G. "Facile synthesis of carbamates using 2,4,6-trichlorophenyl chloroformate." Journal of Organic Chemistry, 1986.

  • Source: (Validates the base protocol and utility).

• Safety & Handling

  • National Center for Biotechnology Information.[1] "PubChem Compound Summary for CID 20563, 2,4,6-Trichlorophenyl chloroformate."

  • Source: (Validates toxicity and physical properties).

• Byproduct Removal (TCP)

  • Hameed, B.H., et al. "Adsorption of 2,4,6-trichlorophenol."[2][3][4] (Validates the acidic nature and removal strategies of the byproduct).

  • Source:

• Comparison to Phosgene

  • BenchChem Technical Review.[1] "A Comparative Analysis of Solid Phosgene Substitutes."

  • Source: (General reference for solid substitutes).

Sources

• 1. EP0121532A1 - Production of phenyl carbamates - Google Patents [patents.google.com]
• 2. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 3. Adsorption of 2,4,6-trichlorophenol (TCP) onto activated carbon - Journal of King Saud University - Science [jksus.org]
• 4. Sustainable and eco-friendly removal of 2,4,6-tricholorophenol from water using an acid-activated bio-waste/graphene oxide composite - RSC Advances (RSC Publishing) [pubs.rsc.org]

minimizing side product formation in peptide coupling with 2,4,6-Trichlorophenyl chloroformate

Technical Support Center: Peptide Coupling with 2,4,6-Trichlorophenyl Chloroformate

Welcome to the technical support guide for utilizing 2,4,6-trichlorophenyl chloroformate (TCPC) in peptide synthesis. This resource is designed for researchers, chemists, and drug development professionals to navigate the nuances of this reagent, ensuring high-yield, high-purity peptide synthesis by minimizing common side reactions.

This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols grounded in established chemical principles.

Core Concepts: The Role of 2,4,6-Trichlorophenyl Chloroformate

2,4,6-Trichlorophenyl chloroformate is a reagent used to activate the carboxylic acid of an N-protected amino acid. The activation proceeds via the formation of a mixed carbonic-carboxylic acid anhydride. This activated intermediate is then aminolyzed by the N-terminal amine of another amino acid or peptide to form the desired peptide bond.[1] The electron-withdrawing nature of the trichlorophenyl group makes the resulting active ester highly reactive and prone to crystallization, which can be advantageous for purification in some solution-phase syntheses.

However, the high reactivity that makes TCPC an effective coupling agent also creates pathways for undesirable side reactions. Understanding and controlling these pathways is critical for success.

Reaction Mechanism: Desired Pathway vs. Side Reactions

The primary goal is to facilitate the nucleophilic attack of the incoming amine on the activated carboxyl group. However, competitive reactions, primarily urethane formation and racemization, can significantly reduce yield and purity.

Caption: Core reaction pathways in TCPC-mediated peptide coupling.

Troubleshooting Guide: Identifying and Solving Common Issues

This section addresses specific experimental problems in a question-and-answer format.

Problem: My final product is contaminated with a significant amount of urethane byproduct.

Q: What is causing urethane formation and how can I prevent it?

A: Urethane formation is a classic side reaction with mixed anhydride methods.[2] It occurs when the incoming amine nucleophile attacks the carbonate carbonyl of the mixed anhydride instead of the desired amino acid carbonyl. Several factors can promote this side reaction.

Causality & Mechanism:

• Steric Hindrance: This issue is more pronounced when coupling sterically hindered amino acids like valine or isoleucine.[3] The bulky side chains can impede the approach of the nucleophile to the correct carbonyl, making the less-hindered carbonate carbonyl a more accessible target.[4]

• Base & Solvent Choice: The combination of the tertiary amine base and the solvent has a profound impact.[3] For instance, highly basic amines like triethylamine (TEA) in dichloromethane can exacerbate urethane formation.[2]

• Excess Reagent: Unconsumed chloroformate in the reaction mixture can directly react with the amino component to form a urethane.[5]

Solutions & Protocols:

Solution	Detailed Protocol & Explanation
1. Optimize Base/Solvent System	Action: Switch from Triethylamine (TEA) to a more sterically hindered or less basic amine like N-methylmorpholine (NMM) or N-methylpiperidine.[2] Rationale: NMM and N-methylpiperidine are effective at minimizing urethane formation, especially in solvents like THF or dichloromethane. In DMF, the differences between bases are less pronounced.[2]
2. Control Stoichiometry	Action: Use a slight excess (1.05 to 1.1 equivalents) of the N-protected amino acid relative to the amino component. Rationale: This ensures that the limiting nucleophile is consumed primarily by the mixed anhydride, reducing the chance of it reacting with any trace amounts of unreacted chloroformate.
3. Precise Temperature Control	Action: Perform the activation step (addition of TCPC) at a low temperature, typically -15°C to -20°C. Maintain this temperature during the initial phase of the coupling reaction. Rationale: Lower temperatures decrease the rate of side reactions more significantly than the desired coupling reaction, improving selectivity.
4. Consider Additives	Action: Add 1-hydroxybenzotriazole (HOBt) to the mixed anhydride before adding the amine nucleophile. Rationale: HOBt can convert the mixed anhydride into a more stable HOBt-active ester. This intermediate is less prone to urethane formation and can enhance coupling efficiency.[2][6]

Problem: I am observing significant racemization of the activated amino acid.

Q: Why is racemization occurring and what are the best strategies to maintain stereochemical integrity?

A: Racemization is a major concern in peptide synthesis, particularly when activating peptide fragments or certain amino acids prone to epimerization.[7] With mixed anhydride methods, racemization primarily proceeds through the formation of a 5(4H)-oxazolone intermediate.[2]

Causality & Mechanism: The electron-withdrawing protecting group on the α-amino nitrogen makes the α-proton acidic. In the presence of a base, this proton can be abstracted, leading to the formation of a planar, achiral oxazolone ring. Subsequent protonation during aminolysis can occur from either face, leading to a loss of stereochemical purity.[6]

Solutions & Protocols:

Solution	Detailed Protocol & Explanation
1. Judicious Choice of Base	Action: Use weaker, sterically hindered bases. N-methylmorpholine (NMM) is a standard choice. For highly sensitive couplings, 2,4,6-collidine may offer superior results by minimizing proton abstraction.[7][8] Rationale: Stronger, less hindered bases like TEA are more likely to cause deprotonation at the α-carbon, leading to racemization.[8]
2. Optimize Solvent	Action: Tetrahydrofuran (THF) is often a better solvent than halogenated solvents like dichloromethane (DCM) or chloroform for minimizing racemization.[2] Rationale: The solvent polarity and its ability to solvate ions can influence the stability of the oxazolone intermediate and the rate of racemization.
3. Low Temperature Protocol	Action: Conduct both the activation and coupling steps at low temperatures (e.g., -15°C). Rationale: As with urethane formation, lower temperatures suppress the rate of oxazolone formation, which is the primary pathway for racemization.[7]
4. Use Racemization Suppressants	Action: Incorporate additives like 1-hydroxybenzotriazole (HOBt) or its more effective derivative, 6-Cl-HOBt.[6] Rationale: These additives react with the activated intermediate to form active esters that are less prone to cyclizing into an oxazolone, thereby preserving stereochemical integrity.

Troubleshooting Workflow Diagram

Caption: A decision-making workflow for troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is the optimal order of addition for reagents? A1: The standard and recommended procedure is as follows:

• Dissolve the N-protected amino acid in an appropriate anhydrous solvent (e.g., THF, DCM).

• Cool the solution to -15°C.

• Add the tertiary base (e.g., NMM), typically 1.0 equivalent.

• Slowly add the 2,4,6-trichlorophenyl chloroformate (1.0 equivalent) while maintaining the low temperature. Allow the activation to proceed for 1-2 minutes.

• Add the solution of the amino component (ester or salt).

• Allow the reaction to warm slowly to room temperature over several hours or overnight.

Q2: Can I use TCPC in solid-phase peptide synthesis (SPPS)? A2: While TCPC is primarily used in solution-phase synthesis, mixed anhydride methods can be adapted for SPPS.[5] However, modern SPPS typically relies on safer and more efficient coupling reagents like HBTU, HATU, or DIC/HOBt, which generate byproducts that are more easily washed away from the resin.[9][10] If using TCPC in SPPS, extensive washing steps are crucial to remove all byproducts and unreacted reagents.

Q3: How do I monitor the reaction to know when it's complete? A3: The most common methods are Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

• TLC: Spot the reaction mixture against the starting materials. The reaction is complete when the spot corresponding to the limiting reagent (usually the amino component) has disappeared.

• LC-MS: This is the preferred method as it provides more accurate monitoring of the consumption of starting materials and the formation of the desired product, while also detecting any major side products.

Q4: Are there alternatives to 2,4,6-trichlorophenyl chloroformate that might produce fewer side products? A4: Yes, several other chloroformates are used, each with slightly different properties. Isobutyl chloroformate and isopropyl chloroformate are common alternatives.[11] Research has shown that the choice of the alkyl group on the chloroformate can influence the degree of racemization.[2] For particularly difficult couplings, especially in SPPS, phosphonium (e.g., PyBOP) or aminium/uronium (e.g., HBTU, HATU) type reagents are now more commonly used as they often provide higher coupling efficiencies with lower rates of side reactions.[7][12]

References

• Chen, F. M. F., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613-618. Available at: [Link]

• Benoiton, N. L., & Chen, F. M. F. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. ResearchGate. Available at: [Link]

• Benoiton, N. L., & Chen, F. M. F. (1994). Isopropyl chloroformate as a superior reagent for mixed anhydride generation and couplings in peptide synthesis. ResearchGate. Available at: [Link]

• Anderson, G. W., Zimmerman, J. E., & Callahan, F. M. (1967). Racemization Control in the Synthesis of Peptides by the Mixed Carbonic-Carboxylic Anhydride Method. Journal of the American Chemical Society. Available at: [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. Available at: [Link]

• Bibliomed. (2018). Side reactions in peptide synthesis: An overview. Bibliomed. Available at: [Link]

• Google Patents. (1982). US4351762A - Rapid, quantitative peptide synthesis using mixed anhydrides.

• Arkat USA. (2006). 4-Chlorophenyl and 2,4,6-tribromophenyl chlorothionoformates: new dealkylating agents for tertiary amines. Arkat USA. Available at: [Link]

• Albericio, F., et al. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.
• Kurita, K., & Iwakura, Y. (1979). Trichloromethyl Chloroformate as a Phosgene Equivalent: 3-Isocyanatopropanoyl Chloride. Organic Syntheses.

• PubChem. (n.d.). 2,4,6-Trichlorophenyl formate. PubChem. Available at: [Link]

• YouTube. (2021). Merrifield Solid Phase Peptide Synthesis. Available at: [Link]

• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.
• Kolodkin, N. I., et al. (2013). Development of the Schedule for Multiple Parallel “Difficult” Peptide Synthesis on Pins. International Journal of Peptide Research and Therapeutics.

• Aapptec Peptides. (n.d.). Standard Coupling Procedures. Aapptec Peptides. Available at: [Link]

• DilunBio. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. DilunBio. Available at: [Link]

• AAPPTEC. (n.d.). Guide to Solid Phase Peptide Synthesis. AAPPTEC. Available at: [Link]

• Science of Synthesis. (n.d.). Product Class 11: Peptides. Thieme.

Sources

• 1. people.uniurb.it [people.uniurb.it]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 5. US4351762A - Rapid, quantitative peptide synthesis using mixed anhydrides - Google Patents [patents.google.com]
• 6. peptide.com [peptide.com]
• 7. bachem.com [bachem.com]
• 8. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 9. peptide.com [peptide.com]
• 10. peptide.com [peptide.com]
• 11. researchgate.net [researchgate.net]
• 12. file.globalso.com [file.globalso.com]

Reference Data & Comparative Studies

Assessing the Efficiency of 2,4,6-Trichlorophenyl Chloroformate (TCPC) as a Coupling Reagent

[1]

Executive Summary

In the landscape of amide bond formation and esterification, 2,4,6-Trichlorophenyl Chloroformate (TCPC) occupies a specialized niche distinct from ubiquitous carbodiimides (EDC, DCC) and onium salts (HATU, PyBOP).[1] While not a "universal" coupling agent, TCPC is highly valued for its ability to generate stable, isolable active esters (2,4,6-trichlorophenyl esters).[1]

This guide objectively assesses TCPC’s utility, comparing its performance against standard alternatives.[1] It highlights its specific advantages in fragment condensation and the synthesis of difficult sequences where intermediate stability is paramount.

Mechanism of Action: The Active Ester Strategy

Unlike HATU or EDC, which form transient and moisture-sensitive intermediates (OAt-esters or O-acylisoureas), TCPC is primarily used to generate 2,4,6-trichlorophenyl active esters .[1] These esters are remarkably stable toward hydrolysis yet sufficiently reactive toward amines, making them ideal for semi-permanent activation or reactions requiring purification of the activated intermediate.[1]

Mechanistic Pathway

The reaction proceeds in two distinct phases:[2][3][4]

• Activation: The carboxylic acid reacts with TCPC in the presence of a base (typically Triethylamine or Diisopropylethylamine) to form a mixed carbonic anhydride. This intermediate undergoes decarboxylation (often promoted by DMAP) to yield the stable 2,4,6-trichlorophenyl ester.[1]

• Coupling: The active ester undergoes aminolysis by the nucleophilic amine to form the amide bond, releasing 2,4,6-trichlorophenol as a leaving group.[1]

Mechanistic Diagram (DOT)

Caption: Step-wise activation pathway of TCPC. Note the formation of the stable active ester, which distinguishes this method from in-situ activation strategies.[1]

Comparative Analysis: TCPC vs. Alternatives

The following table contrasts TCPC with standard industry reagents. The critical differentiator is the stability of the activated intermediate .

Feature	TCPC (2,4,6-Trichlorophenyl Chloroformate)	HATU / HBTU	EDC / NHS	Pentafluorophenyl (PFP) Esters
Primary Utility	Formation of isolable, stable active esters .[1]	Rapid, high-yield in-situ coupling.[1]	Water-soluble coupling; bioconjugation.	Highly reactive stable esters.
Intermediate Stability	High. Can often be crystallized and stored.	Low. Hydrolyzes rapidly; must react immediately.	Moderate. NHS esters are semi-stable but hydrolyze in water.	High. Similar to TCPC but more expensive.
Reactivity	Moderate. Slower than HATU; good for selectivity.	Very High. Can cause epimerization if base is excess.	Moderate.	High.
Atom Economy	Poor. Releases CO2 + Trichlorophenol (MW ~197).	Poor. Releases large urea/guanidinium byproducts.	Good (EDC urea is water soluble).	Poor. Releases Pentafluorophenol.
Cost	Low. Derived from inexpensive trichlorophenol.	High. Expensive for large-scale use.	Moderate.	High. Fluorinated precursors are costly.
Toxicity	High. Releases trichlorophenol (environmental pollutant).	Moderate. Peptide coupling byproducts are generally irritants.	Low (relative).	Moderate.

Expert Insight: TCPC vs. The "Yamaguchi Reagent"

A common error in literature is confusing TCPC with the Yamaguchi Reagent (2,4,6-Trichlorobenzoyl chloride).[1]

• Yamaguchi Reagent: Forms a mixed carboxylic anhydride. Used for macrolactonization.

• TCPC: Forms a mixed carbonic anhydride (which decarboxylates to an ester). Used for making storable activated building blocks.

Verdict: Use TCPC when you need to prepare a large batch of activated acid (e.g., for multiple parallel reactions) or when the coupling requires conditions where HATU is unstable (e.g., long reaction times).[1]

Experimental Protocol: Synthesis of Amides via TCP Active Esters

This protocol describes a robust two-step procedure: isolating the active ester followed by aminolysis. This method ensures high purity by removing the activation byproducts before the amine is added.

Phase 1: Preparation of the 2,4,6-Trichlorophenyl Active Ester[1]

• Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

• Dissolution: Dissolve the Carboxylic Acid (1.0 equiv) in anhydrous Dichloromethane (DCM) or THF (0.2 M concentration).

• Base Addition: Add Triethylamine (TEA) (1.1 equiv) and a catalytic amount of DMAP (0.1 equiv). Cool to 0°C.[4]

• Activation: Dropwise add 2,4,6-Trichlorophenyl Chloroformate (TCPC) (1.05 equiv) dissolved in a minimal amount of DCM.[1]

  • Observation: A white precipitate (TEA[1]·HCl) will form immediately.

• Reaction: Stir at 0°C for 30 minutes, then warm to room temperature and stir for 2–4 hours. Monitor by TLC (disappearance of acid).

• Workup: Dilute with DCM, wash with 5% Citric Acid (to remove DMAP/TEA), then Water and Brine. Dry over Na2SO4 and concentrate.

  • Purification: The resulting solid is often pure enough for use. If necessary, recrystallize from Hexane/EtOAc.[1]

Phase 2: Aminolysis (Amide Bond Formation)[1]

• Mixing: Dissolve the isolated TCP Active Ester (1.0 equiv) in DMF or DCM.

• Coupling: Add the Amine (1.0–1.2 equiv) and DIPEA (1.0 equiv).

  • Note: No additional coupling reagent is needed.

• Completion: Stir at room temperature. Reaction times vary from 1 hour (primary amines) to 24 hours (hindered secondary amines).

• Purification: The byproduct, 2,4,6-trichlorophenol, is acidic.[1] Remove it by washing the organic layer with 1M NaOH or saturated Na2CO3 .

Expected Performance Data

Substrate Type	Yield (Active Ester)	Yield (Amide)	Epimerization Risk
Simple Aliphatic	90–95%	85–95%	Negligible
Sterically Hindered	80–85%	70–80%	Low
Chiral -Amino Acids	85–92%	80–90%	Low (if base is controlled)

Safety & Handling (Critical)

TCPC is a chloroformate , making it a potent lachrymator and corrosive agent.[1]

• Inhalation Hazard: Always handle in a functioning fume hood. The reagent hydrolyzes in moist air to release HCl gas.

• Byproduct Toxicity: The leaving group, 2,4,6-Trichlorophenol , is classified as a chlorophenol pollutant.[1]

  • Disposal: Do not dispose of aqueous washes down the drain. Collect all organic waste containing trichlorophenol for high-temperature incineration handling halogenated waste.

• Storage: Store TCPC in a refrigerator (2–8°C) under inert gas. It is moisture sensitive.[5][6]

References

• Active Ester Synthesis & Utility

  • Konishi, H., et al. (2014).[1][7][8] "Pd-Catalyzed External-CO-Free Carbonylation: Preparation of 2,4,6-Trichlorophenyl 3,4-Dihydronaphthalene-2-Carboxylate". Organic Syntheses, 91, 39-51.[1][8]

  • [1]

• Comparison with Other Phenolic Esters

  • Research on Sulfonate Esters (UCL Discovery).

• General Peptide Coupling Reagents

  • El-Faham, A., & Albericio, F. (2011).[1] "Peptide Coupling Reagents, More than a Letter Soup". Chemical Reviews, 111(11), 6557–6602.[1]

  • [1]

• Safety Data (TCPC)

  • Merck Millipore Safety Data Sheet for 2,4,6-Trichlorophenyl chloroformate.[1]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Brief Introduction of Synthesis of Amides by Mixed Anhydride Method [en.highfine.com]
• 3. mch.estranky.sk [mch.estranky.sk]
• 4. peptide.com [peptide.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. Formic acid 2,4,6-trichlorophenyl ester - Enamine [enamine.net]
• 8. orgsyn.org [orgsyn.org]